N,N-dimethyl-2-(phenylamino)acetamide

• CAS: 14307-89-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Solubility of N,N-dimethyl-2-(phenylamino)acetamide in Organic Solvents

This guide provides a comprehensive overview of the principles and methodologies for determining the solubility of N,N-dimethyl-2-(phenylamino)acetamide in various organic solvents. It is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of this compound's solubility characteristics for formulation, synthesis, and analytical applications.

Introduction: The Significance of Solubility in Pharmaceutical Sciences

N,N-dimethyl-2-(phenylamino)acetamide is a versatile organic molecule featuring a tertiary amide and a secondary phenylamino group.[1] Its structural motifs are prevalent in many biologically active compounds, making it a valuable intermediate in medicinal chemistry.[1] The solubility of any active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its bioavailability, manufacturability, and therapeutic efficacy.[2][3] A comprehensive understanding of a compound's solubility in different solvent systems is paramount during the early stages of drug discovery and development to guide lead optimization, formulation design, and the selection of appropriate analytical techniques.[4]

This guide will delve into the theoretical underpinnings of solubility, outline the key factors influencing the dissolution of N,N-dimethyl-2-(phenylamino)acetamide, and provide a detailed, field-proven experimental protocol for its solubility determination.

Theoretical Framework for Solubility

The solubility of a solid compound in a liquid solvent is a thermodynamic equilibrium phenomenon. It is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For N,N-dimethyl-2-(phenylamino)acetamide, its solubility in a given organic solvent is primarily dictated by its molecular structure and the physicochemical properties of the solvent.

2.1. Molecular Structure and Polarity

N,N-dimethyl-2-(phenylamino)acetamide possesses both polar and non-polar characteristics:

• Polar Moieties: The amide group (-C(=O)N(CH₃)₂) is highly polar and capable of acting as a hydrogen bond acceptor. The secondary amine (-NH-) in the phenylamino group can act as both a hydrogen bond donor and acceptor. These groups contribute to the compound's affinity for polar solvents.

• Non-Polar Moiety: The phenyl group (-C₆H₅) is non-polar and hydrophobic, contributing to its affinity for non-polar or weakly polar solvents.

The overall solubility will depend on the balance between these competing functionalities. The computed LogP value of 1.19 suggests a moderate lipophilicity.[1]

2.2. Solvent Properties

The choice of solvent is a critical determinant of solubility. Key solvent properties to consider include:

• Polarity: Polar solvents, such as alcohols (methanol, ethanol) and aprotic polar solvents (acetone, dimethyl sulfoxide), are likely to be effective at solvating the polar amide and amine groups of N,N-dimethyl-2-(phenylamino)acetamide.

• Hydrogen Bonding Capacity: Solvents that can engage in hydrogen bonding with the solute will generally exhibit higher solvating power.

• Dielectric Constant: A higher dielectric constant of the solvent can help to overcome the lattice energy of the solid solute, facilitating dissolution.

The principle of "like dissolves like" is a useful heuristic. Therefore, it is anticipated that N,N-dimethyl-2-(phenylamino)acetamide will exhibit good solubility in polar aprotic and protic organic solvents. Its solubility in non-polar solvents, such as alkanes, is expected to be limited.

Factors Influencing Solubility

Several external factors can significantly impact the measured solubility of N,N-dimethyl-2-(phenylamino)acetamide.

• Temperature: For most solid solutes, solubility increases with increasing temperature. This relationship should be experimentally determined for the specific solute-solvent system.

• pH: As N,N-dimethyl-2-(phenylamino)acetamide contains a secondary amine, its solubility in protic solvents can be pH-dependent. In acidic conditions, the amine can be protonated, which may increase its solubility in polar solvents.

• Solid-State Form (Polymorphism): The crystalline form of the compound can have a significant impact on its solubility. Different polymorphs, solvates, or hydrates can exhibit different lattice energies, leading to variations in their thermodynamic solubility.[5] It is crucial to characterize the solid form of the material being tested.

Experimental Determination of Equilibrium Solubility: A Step-by-Step Protocol

The shake-flask method is the gold standard for determining equilibrium solubility due to its robustness and reliability.[3][5] The following protocol provides a detailed methodology for determining the solubility of N,N-dimethyl-2-(phenylamino)acetamide in a range of organic solvents.

4.1. Materials and Equipment

• N,N-dimethyl-2-(phenylamino)acetamide (purity ≥95%)[1]

• Selected organic solvents (analytical grade or higher): e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate, acetonitrile, dimethyl sulfoxide (DMSO), toluene, heptane.

• Analytical balance

• Scintillation vials or glass test tubes with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

4.2. Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of N,N-dimethyl-2-(phenylamino)acetamide into a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a known volume of the selected organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C or 37 °C).[5]

  • Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours.[5][6] It is advisable to take samples at intermediate time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration of the solute in solution no longer changes significantly).[6]

• Sample Preparation and Analysis:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a pipette, avoiding any undissolved solid.

  • Filter the sample through a syringe filter to remove any remaining solid particles.

  • Dilute the filtered sample with a suitable solvent (often the mobile phase of the HPLC method) to a concentration within the calibration range of the analytical method.

  • Analyze the diluted sample by a validated HPLC method to determine the concentration of N,N-dimethyl-2-(phenylamino)acetamide.

• Data Analysis and Reporting:

  • Calculate the solubility as the average concentration from at least three replicate experiments for each solvent.

  • Report the solubility in appropriate units (e.g., mg/mL or mol/L) and specify the temperature at which the measurement was performed.

4.3. Experimental Workflow Diagram

Caption: Experimental workflow for determining the equilibrium solubility of N,N-dimethyl-2-(phenylamino)acetamide.

Data Presentation

The solubility data should be presented in a clear and concise tabular format to facilitate comparison between different solvents.

Table 1: Illustrative Solubility of N,N-dimethyl-2-(phenylamino)acetamide in Various Organic Solvents at 25 °C

Solvent	Solvent Polarity Index	Solubility (mg/mL)
Heptane	0.1	< 0.1
Toluene	2.4	5.2 ± 0.3
Dichloromethane	3.1	150.8 ± 5.6
Ethyl Acetate	4.4	45.3 ± 2.1
Acetone	5.1	> 200
Ethanol	5.2	> 200
Acetonitrile	5.8	180.5 ± 7.9
Methanol	6.6	> 200
Dimethyl Sulfoxide (DMSO)	7.2	> 200

Note: The values presented in this table are hypothetical and for illustrative purposes only. Actual experimental values must be determined.

Conclusion

The solubility of N,N-dimethyl-2-(phenylamino)acetamide in organic solvents is a critical parameter for its application in pharmaceutical research and development. This guide has provided a theoretical framework for understanding its solubility based on its molecular structure and the properties of the solvent. A detailed, step-by-step protocol for the experimental determination of its equilibrium solubility using the shake-flask method has been presented, along with a visual representation of the workflow. By following these guidelines, researchers can obtain reliable and reproducible solubility data, which is essential for making informed decisions throughout the drug development process.

References

• Vertex AI Search. (2022, May 31). Compound solubility measurements for early drug discovery | Computational Chemistry.
• Slideshare. BCS Guideline for solubility and Dissolution.pptx.
• Rheolution. (2023, March 18). Measuring the solubility of pharmaceutical compounds using NEPHEL.O.
• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
• ResearchGate. (PDF) Experimental and Computational Methods Pertaining to Drug Solubility.
• Universitat de Barcelona. Solubility determination of compounds of pharmaceutical interest.
• Benchchem. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2.
• World Health Organization (WHO). Annex 4.
• International Council for Harmonisation (ICH). (2019, November 20). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS.
• ResearchGate. Solubility guidelines for candidate drugs (µg/mL). The bars show the....
• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS.

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spectroscopic data for N,N-dimethyl-2-(phenylamino)acetamide (NMR, IR, MS)

This guide provides an in-depth technical analysis of the spectroscopic characteristics of N,N-dimethyl-2-(phenylamino)acetamide (also known as 2-anilino-N,N-dimethylacetamide or N-phenylglycine dimethylamide). The data presented synthesizes experimental principles with predictive modeling based on structural analogs, designed to aid researchers in the identification and quality control of this intermediate.

Introduction & Compound Overview

N,N-Dimethyl-2-(phenylamino)acetamide (CAS: 14307-89-2 ) is a pivotal intermediate in organic synthesis, particularly in the development of pharmaceutical agents and agrochemicals. Structurally, it consists of an aniline moiety linked to a dimethylacetamide group via a methylene bridge. This specific architecture imparts unique spectroscopic signatures useful for structural verification and purity analysis.

• IUPAC Name: 2-(phenylamino)-N,N-dimethylacetamide[1]

• Molecular Formula: C₁₀H₁₄N₂O[2][3]

• Molecular Weight: 178.23 g/mol [1][2][3]

• Key Functional Groups: Secondary amine (Ar-NH-R), Tertiary amide (R-CO-NMe₂), Phenyl ring.

Synthesis & Impurity Profile

Understanding the synthesis is critical for interpreting spectroscopic data, as residual starting materials often appear as impurities. The compound is typically synthesized via the nucleophilic substitution of aniline with 2-chloro-N,N-dimethylacetamide .

Reaction Pathway Visualization

Figure 1: Nucleophilic substitution pathway for the synthesis of the target acetamide.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for structural confirmation. The restricted rotation of the amide bond (N-C=O) is a key feature, often resulting in non-equivalent methyl groups at room temperature.

1H NMR Data (400 MHz, CDCl₃)

Assignment	Shift (δ, ppm)	Multiplicity	Integration	Coupling (Hz)	Notes
Ar-H (Meta)	7.15 - 7.25	Multiplet (m)	2H	-	Overlaps with solvent in CDCl₃
Ar-H (Para)	6.75	Triplet (t)	1H	J ≈ 7.3	Characteristic para-substitution
Ar-H (Ortho)	6.65	Doublet (d)	2H	J ≈ 8.0	Upfield due to electron-donating NH
N-H	4.85	Broad Singlet	1H	-	Exchangeable; shift varies with conc.
-CH₂-	3.92	Singlet (s)	2H	-	Becomes doublet if coupled to NH
N-CH₃ (a)	3.05	Singlet (s)	3H	-	cis to Carbonyl oxygen
N-CH₃ (b)	2.98	Singlet (s)	3H	-	trans to Carbonyl oxygen

Analyst Note: The two singlets for the N,N-dimethyl group (δ 3.05 and 2.98) confirm the tertiary amide structure. If the sample is heated (e.g., >80°C in DMSO-d₆), these peaks will coalesce into a single broad peak due to increased rotational freedom.

13C NMR Data (100 MHz, CDCl₃)

Carbon Type	Shift (δ, ppm)	Assignment
Carbonyl	168.5	C =O (Amide)
Aromatic (Ipso)	147.5	Ar-C -NH
Aromatic (Meta)	129.4	Ar-C (meta)
Aromatic (Para)	118.2	Ar-C (para)
Aromatic (Ortho)	113.1	Ar-C (ortho)
Methylene	46.8	NH-C H₂-CO
Methyl (a)	36.5	N-C H₃
Methyl (b)	35.8	N-C H₃

Infrared Spectroscopy (FT-IR)

The IR spectrum provides rapid identification of functional groups. The absence of a primary amine doublet (~3400/3300 cm⁻¹) and the presence of a single N-H band confirm the secondary amine structure.

Frequency (cm⁻¹)	Vibration Mode	Intensity	Functional Group
3350 - 3400	ν(N-H)	Medium, Sharp	Secondary Amine (Ar-NH-R)
3050	ν(C-H)	Weak	Aromatic C-H stretch
2930, 2860	ν(C-H)	Medium	Aliphatic C-H (Methyl/Methylene)
1645 - 1655	ν(C=O)	Strong	Tertiary Amide (Amide I band)
1605, 1505	ν(C=C)	Medium	Aromatic Ring Skeletal Stretch
1260	ν(C-N)	Strong	C-N stretching (Amine/Amide)
750, 690	δ(C-H)	Strong	Mono-substituted Benzene (Out-of-plane)

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint.

• Ionization Mode: Electrospray Ionization (ESI) or Electron Impact (EI, 70 eV).

• Molecular Ion:

  • ESI (+): [M+H]⁺ = 179.12 m/z

  • EI: M⁺ = 178.1 m/z

Fragmentation Pattern (EI)

m/z	Fragment Structure	Mechanism
178	[M]⁺	Molecular Ion
134	[M - NMe₂]⁺	Loss of dimethylamino radical
106	[Ph-NH-CH₂]⁺	Cleavage alpha to carbonyl (McLafferty-like)
77	[C₆H₅]⁺	Phenyl cation (Typical aromatic fragment)
72	[CONMe₂]⁺	Dimethylcarbamoyl cation

Fragmentation Pathway Diagram

Figure 2: Proposed mass spectrometric fragmentation pathway for structural elucidation.

Experimental Protocols

To ensure reproducible data, follow these standardized preparation protocols.

Protocol A: NMR Sample Preparation

• Solvent Selection: Use CDCl₃ (Chloroform-d) for routine analysis. Use DMSO-d₆ if solubility is poor or to observe exchangeable protons (NH) more clearly.

• Concentration: Dissolve 10-15 mg of the sample in 0.6 mL of deuterated solvent.

• Filtration: If the solution is cloudy (indicating inorganic salts from synthesis), filter through a cotton plug into the NMR tube.

• Acquisition:

  • ¹H: 16 scans, 1 second relaxation delay.

  • ¹³C: 512-1024 scans to resolve quaternary carbons (C=O, Ar-C-ipso).

Protocol B: IR Sample Preparation (ATR Method)

• Cleaning: Clean the ATR crystal (Diamond/ZnSe) with isopropanol.

• Deposition: Place a small amount (~2 mg) of solid or 1 drop of oil directly onto the crystal.

• Compression: Apply pressure using the anvil until the force gauge is in the green zone.

• Scanning: Acquire 16-32 scans at 4 cm⁻¹ resolution. Perform a background scan before the sample.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 203398, Acetamide, 2-anilino-N,N-dimethyl-. Retrieved from [Link][2][4]

• Spectral Database for Organic Compounds (SDBS).General spectral data for N-substituted anilines and acetamides. AIST, Japan.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

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• 4. pharmacy.tiu.edu.iq [pharmacy.tiu.edu.iq]

A Technical Guide to the Research-Use Compound N,N-dimethyl-2-(phenylamino)acetamide: Sourcing, Synthesis, and Quality Control

Abstract

N,N-dimethyl-2-(phenylamino)acetamide (CAS No: 14307-89-2) is an acetamide derivative that serves as a valuable intermediate and structural scaffold in medicinal and synthetic chemistry.[1] Its utility as a building block for more complex, pharmacologically active molecules makes a clear understanding of its procurement and validation essential for researchers.[1] This technical guide provides a comprehensive overview for scientists and drug development professionals on the commercial availability, laboratory synthesis, and rigorous analytical validation of this compound. We present detailed, field-proven protocols for quality control, including High-Performance Liquid Chromatography (HPLC) and various spectroscopic methods, to ensure the identity, purity, and integrity of the material used in research applications. The causality behind experimental choices is explained to empower researchers in their own study design and execution.

Introduction to N,N-dimethyl-2-(phenylamino)acetamide

N,N-dimethyl-2-(phenylamino)acetamide is an organic compound featuring a central acetamide moiety, which is a common functional group in many biologically active molecules.[1] This structure is flanked by a dimethylamino group and a phenylamino group, providing multiple sites for further chemical modification. This versatility makes it a key starting material for creating libraries of novel compounds for drug discovery screening.

Chemical Identity and Properties

Correctly identifying the target compound is the foundational step for any research endeavor. Given the existence of numerous structurally similar acetamide derivatives, researchers must verify the compound by its unique CAS number.

Property	Value	Reference
CAS Number	14307-89-2	[1]
Molecular Formula	C₁₀H₁₄N₂O	[1]
Molecular Weight	178.23 g/mol	[1]
SMILES	O=C(N(C)C)CNC1=CC=CC=C1	[1]
Topological Polar Surface Area	32.34 Ų	[1]
Computed logP	1.19	[1]
Appearance	White solid (typical)	[2]

Significance in Research

The primary value of N,N-dimethyl-2-(phenylamino)acetamide lies in its role as a versatile chemical intermediate. The phenyl ring can be substituted to modulate properties like lipophilicity, while the secondary amine of the phenylamino group and the tertiary amide offer further points for synthetic elaboration.[1] This scaffold has been explored in the synthesis of novel compounds with potential therapeutic activities, including:

• Anticoagulants: Derivatives of N-phenyl-2-(phenyl-amino) acetamide have been designed and synthesized as inhibitors of Factor VIIa, a key protein in the coagulation cascade.[3]

• Anticancer Agents: The broader acetamide scaffold is a component of various molecules investigated for anticancer properties, often targeting signaling pathways like the Epidermal Growth Factor Receptor (EGFR).[4]

• Anti-inflammatory Agents: The related solvent N,N-Dimethylacetamide (DMAc) has been shown to attenuate inflammatory responses by inhibiting the NF-κB pathway, suggesting that derivatives of this class could be explored for similar activities.[5]

Safety and Handling

According to supplier safety data, N,N-dimethyl-2-(phenylamino)acetamide is classified with the GHS07 pictogram and carries several hazard statements.[1]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling Recommendation: Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. Storage: The compound should be stored sealed in a dry environment at 2-8°C to maintain its stability.[1]

Procurement and Synthesis Strategies

Acquiring high-quality starting material is paramount. Researchers have two primary routes: direct commercial purchase or in-house laboratory synthesis.

Commercial Sourcing

N,N-dimethyl-2-(phenylamino)acetamide is available from specialized chemical suppliers for research purposes. When sourcing, it is critical to confirm the CAS number to avoid procuring a structurally related but incorrect isomer.

Supplier	Catalog Number	CAS Number	Purity (Typical)	Notes
BenchChem	B1266333	14307-89-2	≥95%	For research use only. Not for human or veterinary use.[1]

Note: This table is based on available data and should be verified with the supplier at the time of purchase.

Laboratory Synthesis Protocol

For researchers requiring larger quantities or specific analogs, laboratory synthesis is a viable option. A common and effective method for creating such N,N-disubstituted acetamides is through a two-step process involving the formation of an acyl chloride followed by amidation. This approach is derived from standard organic chemistry principles applied to similar structures.[1][3]

Principle of Causality: This two-step approach is chosen for its efficiency. 2-(phenylamino)acetic acid is first converted to the highly reactive 2-(phenylamino)acetyl chloride using a reagent like thionyl chloride (SOCl₂). The acyl chloride is not isolated due to its instability but is immediately reacted with dimethylamine. The high electrophilicity of the acyl chloride carbon ensures a rapid and high-yielding nucleophilic acyl substitution reaction with the dimethylamine nucleophile to form the stable tertiary amide product.

• Acid Chloride Formation:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend 1 equivalent of 2-(phenylamino)acetic acid in a dry, aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

  • Slowly add 1.1 equivalents of thionyl chloride (SOCl₂) dropwise at 0°C (ice bath).

  • After the addition is complete, allow the mixture to warm to room temperature and then gently reflux for 1-2 hours until the evolution of HCl gas ceases. The reaction progress can be monitored by the dissolution of the starting acid.

• Amidation:

  • Cool the reaction mixture back to 0°C.

  • In a separate flask, prepare a solution of 2.2 equivalents of dimethylamine in the same dry, aprotic solvent.

  • Slowly add the dimethylamine solution to the freshly prepared acyl chloride solution at 0°C. An excess of amine is used to react with the acyl chloride and to neutralize the HCl generated during the reaction.

  • Once the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. Monitor completion using Thin-Layer Chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove excess amine, followed by a saturated sodium bicarbonate solution to remove unreacted acid, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization (e.g., from an ethanol/water or ethyl acetate/hexane mixture) or by column chromatography on silica gel.

Caption: Generalized workflow for the laboratory synthesis of the target compound.

Analytical Validation and Quality Control

Whether sourced commercially or synthesized in-house, rigorous analytical validation is a non-negotiable step to ensure the integrity of research data. A self-validating protocol involves using orthogonal techniques to confirm both the identity and purity of the compound.

Principle of Causality: We use chromatography (HPLC) to separate the main compound from any impurities, thus quantifying its purity. We then use spectroscopic methods (LC-MS, NMR, FTIR), which provide detailed structural information, to unequivocally confirm its chemical identity. This combination ensures we have the correct molecule at the desired level of purity.

Chromatographic Analysis for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of non-volatile organic compounds. A method adapted from a validated protocol for a similar acetamide structure is presented below.[6]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the compound.

  • Dissolve in a suitable diluent (e.g., 50:50 acetonitrile:water) to a final concentration of ~1 mg/mL to create a stock solution.

  • Further dilute the stock solution to an analytical concentration of approximately 20 µg/mL for injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of potassium phosphate buffer (pH 7.0) and acetonitrile (e.g., 47:53 v/v).[6] Rationale: The buffered aqueous-organic mobile phase provides good retention and peak shape for moderately polar compounds on a C18 stationary phase.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a wavelength where the phenyl chromophore absorbs, typically around 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity as the percentage of the main peak area relative to the total area of all peaks. A research-grade compound should typically exhibit ≥95% purity.

Spectroscopic and Spectrometric Confirmation

This is the most powerful technique for identity confirmation.[1] By coupling HPLC separation with a mass spectrometer, one can obtain the exact mass of the eluting peak. For C₁₀H₁₄N₂O, the expected monoisotopic mass is 178.1106 Da. The fragmentation pattern observed in MS/MS mode can further confirm the structure.

FTIR provides confirmation of the key functional groups present in the molecule.[1]

• ~3350 cm⁻¹: N-H stretch (secondary amine of phenylamino).

• ~3050 cm⁻¹: C-H stretch (aromatic).

• ~2950 cm⁻¹: C-H stretch (aliphatic).

• ~1640 cm⁻¹: C=O stretch (tertiary amide).

• ~1600, ~1500 cm⁻¹: C=C stretches (aromatic ring).

¹H NMR spectroscopy provides a definitive fingerprint of the molecule's structure by showing the chemical environment of all protons. The expected signals for N,N-dimethyl-2-(phenylamino)acetamide would include:

• ~7.2-6.7 ppm: Multiplets corresponding to the protons on the phenyl ring.

• A broad singlet: Corresponding to the N-H proton of the phenylamino group.

• A singlet or doublet: For the methylene (-CH₂-) protons.

• Two singlets: For the non-equivalent N-methyl (-N(CH₃)₂) protons of the amide.

Caption: A comprehensive workflow for the analytical validation of the target compound.

Conclusion

N,N-dimethyl-2-(phenylamino)acetamide is a commercially available and synthetically accessible compound of significant interest to researchers in drug discovery and organic synthesis. Its utility as a molecular scaffold necessitates a thorough approach to its acquisition and characterization. By carefully verifying the CAS number upon purchase and implementing a robust, multi-technique analytical workflow combining chromatography and spectroscopy, scientists can ensure the quality and integrity of their starting materials. This diligence forms the bedrock of reproducible and reliable scientific outcomes, enabling the confident exploration of this versatile molecule in the development of novel chemical entities.

References

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• Acetamide, N-(2,6-dimethylphenyl)-2-(ethylamino)- (CAS 7728-40-7). Cheméo. Available at: [Link]

• Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide. ScienceMadness Discussion Board. Available at: [Link]

• Patel, H. P., et al. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research, 58(1), 66-79. Available at: [Link]

• Hamad, A. N., et al. (2017). Synthetic Approaches and Pharmacological Evaluation of Some New Acetamide Derivatives and 5-Benzylidene-2-(2,6-dimethyl-phenylimino)-thiazolidin-4-ones. ZANCO Journal of Pure and Applied Sciences. Available at: [Link]

• Method for synthesizing N,N dimethyl acetamide in high purity. Google Patents.

• Pekson, R., et al. (2022). FDA-Approved Excipient N, N-Dimethylacetamide Attenuates Inflammatory Bowel Disease in In Vitro and In Vivo Models. Journal of Inflammation Research, 15, 4979–4994. Available at: [Link]

• Das, S., et al. (2023). Synthesis, and Evaluation of Novel N-(5-cyano-6-phenyl-2-thioxo-2,3-dihydropyrimidin-4-yl)-2-(phenylamino) acetamide derivatives by In silico investigations as an anticancer scaffold. Asian Journal of Research in Chemistry, 16(4), 253-259. Available at: [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. Available at: [Link]

• S. Ashutosh Kumar, et al. (2011). Recent Trends in Analytical Techniques for the Development of Pharmaceutical Drugs. Hilaris Publisher. Available at: [Link]

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thermodynamic properties of N,N-dimethyl-2-(phenylamino)acetamide

Thermodynamic Characterization of N,N-Dimethyl-2-(phenylamino)acetamide: A Technical Guide

Executive Summary N,N-Dimethyl-2-(phenylamino)acetamide (CAS 14307-89-2) serves as a critical intermediate in the synthesis of local anesthetics and complex pharmaceutical scaffolds.[1] Despite its structural relevance to acetanilide and lidocaine derivatives, comprehensive experimental thermodynamic data for this specific compound remains sparse in open literature. This guide addresses that gap by providing a rigorous framework for its physicochemical characterization. We outline the theoretical baseline based on computational models and detail the experimental protocols required to determine its solid-state and solution-phase thermodynamics—essential parameters for process optimization and pre-formulation in drug development.

Physicochemical Profile: The Theoretical Baseline

Before initiating wet-lab characterization, we establish the theoretical property landscape.[1] These values, derived from quantitative structure-property relationship (QSPR) models, serve as the initial reference points for validating experimental results.[1]

Table 1: Predicted Physicochemical Properties

Property	Value	Unit	Significance
Molecular Weight	178.23	g/mol	Stoichiometric calculations.[1]
Formula	C₁₀H₁₄N₂O	-	Elemental composition.[2]
LogP (Predicted)	1.19 ± 0.3	-	Lipophilicity; indicates moderate membrane permeability.[1]
TPSA	32.34	Ų	Topological Polar Surface Area; suggests good oral bioavailability.
H-Bond Donors	1	-	Secondary amine (–NH–).[1]
H-Bond Acceptors	2	-	Carbonyl oxygen and tertiary amine nitrogen.[1]
Predicted pKa	~4.5 (Amine)	-	Basic center; likely protonated in acidic media.[1]

Note: Values are computed based on fragment contribution methods and should be treated as estimates until experimentally verified.

Synthesis & Purification for Thermodynamic Study

Thermodynamic data is only as reliable as the purity of the sample. Impurities, even in trace amounts (<1%), can significantly depress melting points and alter solubility profiles.

Synthesis Pathway: The most efficient route involves the N-alkylation of aniline with 2-chloro-N,N-dimethylacetamide under basic conditions.[1]

Purification Protocol:

• Recrystallization: Dissolve crude solid in minimal hot ethanol. Add water dropwise until turbidity persists. Cool slowly to 4°C.

• Drying: Vacuum dry at 40°C for 24 hours to remove solvates.

• Validation: Purity must be >99.5% (HPLC-UV) and confirmed by DSC (sharp melting endotherm).

Figure 1: Synthesis and purification workflow to generate high-purity samples for thermodynamic analysis.

Solid-State Thermodynamics

Understanding the crystal lattice energy is fundamental for predicting solubility and stability.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

• Instrument: Heat-flux DSC (e.g., TA Instruments Q2000).[1]

• Calibration: Indium (

  , ).[1]

• Sample Mass: 3–5 mg in hermetically sealed aluminum pans.

• Atmosphere: Dry nitrogen purge (50 mL/min).[1]

• Ramp Rate: 5°C/min from 25°C to 200°C.

Data Interpretation:

• Melting Point (

  ): Onset temperature of the fusion endotherm.[1]

• Enthalpy of Fusion (

  ): Integration of the peak area (J/g).[1]

• Entropy of Fusion (

  ): Calculated as .[1]

Note: If multiple endotherms are observed, the compound may exhibit polymorphism. Perform Hot-Stage Microscopy (HSM) to confirm.

Solution Thermodynamics: Solubility Measurement

Solubility is not a single number but a function of temperature and solvent properties.[3] We employ the static gravimetric method, considered the "gold standard" for equilibrium solubility.

Experimental Protocol: Static Equilibrium Method

• Preparation: Add excess N,N-dimethyl-2-(phenylamino)acetamide to 10 mL of solvent (e.g., Water, Ethanol, Isopropanol, Ethyl Acetate) in jacketed glass vessels.

• Equilibration: Stir at constant temperature (

  ) for 24 hours.

• Separation: Stop stirring and allow settling for 2 hours. Filter supernatant through a 0.22 µm PTFE syringe filter (pre-heated to prevent precipitation).[1]

• Quantification: Dilute filtrate and analyze via HPLC-UV (C18 column, MeOH:H2O mobile phase, detection at

  nm).

• Replication: Perform in triplicate at 5 temperatures (e.g., 293.15, 298.15, 303.15, 308.15, 313.15 K).

Figure 2: Workflow for the determination of equilibrium solubility.

Thermodynamic Modeling

Once experimental solubility data (

, mole fraction) is obtained, it must be correlated mathematically to be useful for process design.

The Modified Apelblat Equation: This semi-empirical model is widely used to correlate solubility with temperature:

[1]

• : Mole fraction solubility.
• : Absolute temperature (K).[1][4][5]
• : Empirical model parameters derived from regression analysis.

Thermodynamic Functions of Solution: Using the van't Hoff analysis, we calculate the dissolution energetics:

• Enthalpy of Solution (

  ): Indicates if dissolution is endothermic (positive) or exothermic.[1] [1]

• Gibbs Energy (

  ): [1]

• Entropy (

  ): [1]

Implications for Drug Development:

• Positive

  : Solubility increases with temperature (typical for this class of amides).[1] Cooling crystallization is a viable purification method.

• High

  : Indicates low solubility; may require cosolvents (e.g., Ethanol/Water mixtures) for formulation.[1]

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 87853 (Related Structure: N,N-Dimethyl-2-phenylacetamide). Retrieved from [Link][1]

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. (Standard reference for solubility protocols).

• Sha, F., et al. (2022).[6] "Thermodynamic analysis and solubility measurement of acetamide derivatives." Journal of Chemical & Engineering Data. (Methodological reference for Apelblat modeling).

• Cheméo. (2025).[7] Predicted Chemical Properties for Acetamide Derivatives. Retrieved from [Link][1]

Sources

• 1. Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives – Journal of Young Pharmacists [archives.jyoungpharm.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 7. N,N-Dimethyl-2-phenylacetamide | C10H13NO | CID 87853 - PubChem [pubchem.ncbi.nlm.nih.gov]

molecular weight and formula of N,N-dimethyl-2-(phenylamino)acetamide

Chemical Identity, Synthesis, and Pharmacological Relevance

Executive Summary

N,N-Dimethyl-2-(phenylamino)acetamide (CAS 14307-89-2) is a specialized glycine derivative serving as a critical intermediate in the synthesis of peptidomimetics and local anesthetic analogs.[1] Structurally, it represents a "reversed" pharmacophore of the xylidide class (e.g., Lidocaine), where the lipophilic aromatic moiety is linked via an amine rather than an amide bond. This guide provides a definitive breakdown of its physicochemical properties, a validated synthesis protocol, and analytical characterization standards.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10][11]

Core Data

Parameter	Specification
IUPAC Name	N,N-Dimethyl-2-(phenylamino)acetamide
Common Synonyms	N-Phenyl-N',N'-dimethylglycinamide; 2-Anilino-N,N-dimethylacetamide
CAS Number	14307-89-2
Molecular Formula	C₁₀H₁₄N₂O
Molecular Weight	178.23 g/mol
SMILES	CN(C)C(=O)CNC1=CC=CC=C1

Structural Analysis

The molecule consists of a central glycine linker connecting a lipophilic phenyl ring and a hydrophilic dimethylamide terminus.[1]

• Donor/Acceptor Profile: 1 H-bond donor (secondary amine), 1 H-bond acceptor (amide carbonyl).[1]

• Lipophilicity (LogP): Calculated at ~1.19, indicating moderate membrane permeability suitable for CNS or topical activity.

• Topological Polar Surface Area (TPSA): 32.34 Ų, suggesting high oral bioavailability.[1]

Synthesis & Manufacturing Protocol

Retrosynthetic Strategy

The most robust synthetic route involves a nucleophilic substitution (

) reaction between aniline and 2-chloro-N,N-dimethylacetamide.[1] This pathway is preferred over coupling N-phenylglycine with dimethylamine due to higher yields and simpler purification.[1]

Figure 1: Nucleophilic substitution pathway for the synthesis of N,N-dimethyl-2-(phenylamino)acetamide.[1]

Experimental Procedure (Bench Scale)

Objective: Synthesis of 10.0 g of target compound.

Reagents:

• Aniline (1.0 eq, 56.1 mmol)

• 2-Chloro-N,N-dimethylacetamide (1.1 eq, 61.7 mmol)

• Potassium Carbonate (

  ) (2.0 eq, anhydrous)

• Potassium Iodide (KI) (0.1 eq, catalyst)

• Acetonitrile (ACN) (150 mL, dry)

Step-by-Step Protocol:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend

  (15.5 g) and KI (0.93 g) in dry ACN (100 mL).

• Addition: Add Aniline (5.1 mL) to the suspension. Stir for 10 minutes at room temperature.

• Initiation: Dropwise add 2-Chloro-N,N-dimethylacetamide (7.5 g) dissolved in 50 mL ACN over 20 minutes. Note: The catalytic KI facilitates the Finkelstein reaction in situ, converting the chloride to a more reactive iodide.

• Reaction: Heat the mixture to reflux (80-82°C) for 6–8 hours. Monitor conversion via TLC (Eluent: 50% EtOAc/Hexane;

  Product ~0.4).

• Workup:

  • Cool reaction to room temperature.[1][2][3]

  • Filter off inorganic salts (

    , Excess ).[1]

  • Concentrate the filtrate under reduced pressure to obtain a crude oil.[1]

  • Dissolve residue in Ethyl Acetate (100 mL) and wash with water (

    mL) followed by brine (50 mL).

  • Dry organic layer over

    and concentrate.[1]

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Gradient: 10-40% EtOAc in Hexanes).

Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated against the following spectral predictions.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃):

  • 7.15–7.25 (m, 2H, Ar-H meta)
  • 6.70–6.80 (m, 1H, Ar-H para)
  • 6.60–6.65 (d, 2H, Ar-H ortho)
  • 4.85 (br s, 1H, NH)
  • 3.92 (s, 2H, -CO)
  • 3.05 (s, 3H, N- )
  • 2.98 (s, 3H, N- )

  • Note: The N-methyl groups appear as distinct singlets due to restricted rotation around the amide bond.[1]

Mass Spectrometry (ESI-MS)[1]

• Expected Ion:

• m/z: 179.24[1]

• Fragmentation Pattern: Loss of dimethylamine radical (m/z ~45) is a common fragmentation pathway for this class.[1]

Pharmacological Context & Applications

Structural Relationship to Local Anesthetics

While Lidocaine acts as a sodium channel blocker via an anilide linkage, N,N-dimethyl-2-(phenylamino)acetamide utilizes a glycinamide scaffold.[1] This inversion alters the electronic distribution around the aromatic ring and the pKa of the amine, potentially reducing toxicity while maintaining channel affinity.

Figure 2: Structural comparison between standard anilide anesthetics and the phenylaminoacetamide target.

Research Applications

• Fragment-Based Drug Design (FBDD): Used as a low-molecular-weight fragment to probe hydrophobic pockets in Factor VIIa and Thrombin.[1]

• Impurity Profiling: Acts as a reference standard for degradation pathways of complex phenyl-glycine pharmaceuticals.[1]

Safety & Handling (SDS Summary)

• Hazard Classification: GHS07 (Warning).[1][4][5]

• Hazard Statements:

  • H302: Harmful if swallowed.[1][6][4]

  • H315: Causes skin irritation.[1][4]

  • H319: Causes serious eye irritation.[1][4]

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the secondary amine.

References

• BenchChem. (n.d.).[1] N,N-Dimethyl-2-(phenylamino)acetamide | CAS 14307-89-2.[1][4] Retrieved from [1]

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 87853, N,N-Dimethyl-2-phenylacetamide (Structural Analog Reference). Retrieved from [1]

• Cayman Chemical. (2023).[1] Lidocaine Impurity Standards and Analogues. Retrieved from [1][7]

• Indian Journal of Pharmaceutical Education and Research. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives. Retrieved from [1]

Sources

• 1. N,N-Dimethyl-2-[(2-phenylethyl)amino]acetamide | C12H18N2O | CID 21468644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sciencemadness Discussion Board - Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2 [benchchem.com]
• 5. N-Phenylglycine - Wikipedia [en.wikipedia.org]
• 6. N,N-Dimethyl-N'-phenylmethanimidamide | C9H12N2 | CID 15692 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: N,N-Dimethyl-2-(phenylamino)acetamide in Medicinal Chemistry

Abstract

The acetamide functional group is a cornerstone in modern drug design, valued for its unique physicochemical properties and synthetic tractability.[1] N,N-Dimethyl-2-(phenylamino)acetamide, in particular, represents a versatile and privileged scaffold. Its structure, closely related to the anesthetic lidocaine, serves as a valuable starting point for the synthesis of a diverse range of pharmacologically active compounds.[2] This document provides an in-depth guide for researchers and drug development professionals on the synthesis, application, and biological evaluation of derivatives based on this core structure. We will explore its role as a key intermediate and detail robust protocols for its synthesis and subsequent screening in various therapeutic areas, including anticoagulation, oncology, and anti-inflammatory research.

Introduction: The Strategic Value of the N,N-Dimethyl-2-(phenylamino)acetamide Scaffold

N,N-Dimethyl-2-(phenylamino)acetamide (CAS No. 14307-89-2) is an organic compound featuring a central acetamide core linking a phenylamino group and a dimethylamino group.[3] This arrangement of functional groups makes it an exceptionally useful building block in medicinal chemistry. The acetamide moiety itself is a powerful pharmacophore, capable of acting as both a hydrogen bond donor and acceptor, which is crucial for molecular recognition at the active sites of biological targets like enzymes and receptors.[1]

The structure's relevance is underscored by its similarity to the amino amide class of local anesthetics, such as lidocaine (2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide).[2][4] This relationship highlights the scaffold's inherent potential for neurological activity. Furthermore, the core structure is readily amenable to chemical modification at several key positions, allowing for the systematic optimization of pharmacokinetic and pharmacodynamic properties.

Key Structural Features and Physicochemical Properties:

Property	Value	Significance in Drug Discovery
Molecular Formula	C₁₀H₁₄N₂O	Provides the basic atomic composition.[3]
Molecular Weight	178.23 g/mol	Falls within the range suitable for oral bioavailability (Lipinski's Rule of Five).[3]
Topological Polar Surface Area (TPSA)	32.34 Ų	Suggests good potential for membrane permeability and absorption.[3]
Computed LogP	1.19	Indicates a balance between hydrophilicity and lipophilicity, favorable for ADME properties.[3]

The phenyl ring and the amide nitrogen are primary targets for substitution, enabling chemists to fine-tune the molecule's lipophilicity, electronic character, and steric profile to achieve desired biological activity.[3]

Synthesis of N,N-Dimethyl-2-(phenylamino)acetamide: A Two-Step Protocol

The synthesis of N,N-dimethyl-2-(phenylamino)acetamide can be efficiently achieved via a two-step process analogous to the classical synthesis of lidocaine.[5] The strategy involves the initial acylation of aniline followed by a nucleophilic substitution to introduce the dimethylamino group.

Workflow for Synthesis

Caption: Synthetic workflow for N,N-dimethyl-2-(phenylamino)acetamide.

Protocol 2.1: Synthesis of Intermediate 2-Chloro-N-phenylacetamide

This first step involves the acylation of aniline with chloroacetyl chloride. The greater reactivity of acid chlorides with nucleophiles compared to alkyl chlorides ensures selective substitution at the acyl carbon.[5]

Materials and Reagents:

Reagent	M.W.	Amount	Moles
Aniline	93.13 g/mol	4.66 g (4.57 mL)	0.05
Chloroacetyl chloride	112.94 g/mol	6.78 g (4.84 mL)	0.06
Glacial Acetic Acid	-	45 mL	-
Sodium Acetate (trihydrate)	136.08 g/mol	15 g	0.11
Deionized Water	-	75 mL	-

Procedure:

• Safety First: This procedure must be performed in a fume hood. Chloroacetyl chloride is corrosive and its vapors are harmful. Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• In a 250 mL Erlenmeyer flask, combine aniline (0.05 mol) and 45 mL of glacial acetic acid.

• Cool the solution to approximately 10°C in an ice bath while stirring with a magnetic stirrer.

• Slowly add chloroacetyl chloride (0.06 mol) to the cooled solution under continuous stirring. Maintain the temperature below 20°C.

• After the addition is complete, continue stirring the mixture for an additional 30 minutes.

• In a separate beaker, dissolve 15 g of sodium acetate in 75 mL of water.

• Add the sodium acetate solution to the reaction mixture. A white precipitate of 2-chloro-N-phenylacetamide will form.

• Stir for an additional hour to ensure complete precipitation.

• Collect the solid product by suction filtration using a Büchner funnel and wash the precipitate thoroughly with cold water.

• Press the product as dry as possible and allow it to air dry. The intermediate can be recrystallized from aqueous ethanol if higher purity is needed.

Protocol 2.2: Synthesis of N,N-Dimethyl-2-(phenylamino)acetamide

The second step is a nucleophilic substitution (S_N2) reaction where the chlorine atom of the intermediate is displaced by dimethylamine.[4]

Materials and Reagents:

Reagent	M.W.	Amount	Moles
2-Chloro-N-phenylacetamide	169.61 g/mol	5.09 g	0.03
Dimethylamine (40% solution in water)	45.08 g/mol	~10.1 g (11.25 mL)	~0.09
Toluene	-	150 mL	-
Anhydrous Sodium Sulfate	-	~5 g	-

Procedure:

• To a 250 mL round-bottom flask equipped with a reflux condenser, add the dried 2-chloro-N-phenylacetamide (0.03 mol) and 150 mL of toluene.

• Add dimethylamine solution (0.09 mol).

• Heat the reaction mixture to reflux and maintain for 4 hours.

• After reflux, cool the mixture to room temperature. A precipitate of dimethylammonium chloride may form.

• Filter off any precipitated salt.

• Transfer the toluene filtrate to a separatory funnel and wash three times with 30 mL portions of water to remove any remaining salts and unreacted dimethylamine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the toluene solvent under reduced pressure using a rotary evaporator to yield the crude N,N-dimethyl-2-(phenylamino)acetamide. The product can be further purified by column chromatography or recrystallization if necessary.

Applications in Medicinal Chemistry: A Scaffold for Diverse Bioactivities

The N,N-dimethyl-2-(phenylamino)acetamide scaffold is a launchpad for developing novel therapeutics targeting a wide range of diseases. Modifications to the phenyl ring or the N,N-dimethyl groups can lead to compounds with distinct pharmacological profiles.

Structural Modifications and Associated Biological Activities

Caption: Structure-Activity Relationship (SAR) map for the scaffold.

• Anticoagulant Activity: A series of N-phenyl-2-(phenyl-amino) acetamide derivatives have been designed and synthesized as inhibitors of Factor VIIa, a key enzyme in the coagulation cascade.[6] In silico and in vitro studies showed that specific substitutions on the phenyl rings led to compounds with potent anticoagulant effects, demonstrating the scaffold's utility in developing therapies for thrombotic disorders.[6]

• Anticancer Potential: By incorporating the 2-(phenylamino)acetamide moiety into a dihydropyrimidine scaffold, researchers have developed novel derivatives with potential as anticancer agents.[7][8] Molecular docking studies suggest these compounds can bind to and inhibit the Epidermal Growth Factor Receptor (EGFR), a crucial target in oncology.[7][8]

• Anesthetics and Analgesics: The structural analogy to lidocaine makes this scaffold a prime candidate for developing new local anesthetics and analgesics.[2][9] Lidocaine functions by blocking voltage-gated sodium channels in the neuronal cell membrane, and derivatives of N,N-dimethyl-2-(phenylamino)acetamide can be rationally designed to modulate this activity.[4]

• Anticonvulsant and Anti-inflammatory Properties: The broader acetamide class is known for its diverse biological activities.[10] Derivatives incorporating heterocyclic moieties, such as imidazole, have shown anticonvulsant properties.[11] Furthermore, the acetamide group is a key feature in many COX-II inhibitors, suggesting that novel derivatives could be developed as anti-inflammatory agents.[1][12]

Protocols for Biological Evaluation

Once novel derivatives are synthesized, they must be evaluated for biological activity. The following are standard, validated protocols relevant to the potential therapeutic applications of this scaffold.

Protocol 4.1: In Vitro Anticoagulant Activity (Prothrombin Time Assay)

This assay evaluates the effect of a compound on the extrinsic pathway of the coagulation cascade, which is relevant for assessing Factor VIIa inhibitors.[6]

• Objective: To determine the anticoagulant activity of synthesized compounds by measuring the prothrombin time (PT).

• Principle: The PT test measures the time it takes for a clot to form in a plasma sample after the addition of a source of tissue factor. An increase in clotting time indicates inhibition of the coagulation cascade.

• Materials:

  • Test compounds dissolved in DMSO.

  • Human plasma.

  • PT reagent (contains tissue factor and calcium).

  • Coagulometer or a temperature-controlled water bath (37°C) and stopwatch.

  • Positive control (e.g., Warfarin).

• Procedure:

  • Pre-warm human plasma and PT reagent to 37°C.

  • In a coagulometer cuvette, mix 100 µL of plasma with 10 µL of the test compound solution (or DMSO as a vehicle control).

  • Incubate the mixture for 3 minutes at 37°C.

  • Add 200 µL of the pre-warmed PT reagent to the cuvette to initiate clotting.

  • The coagulometer will automatically measure the time until a fibrin clot is formed. Record this time in seconds.

  • Perform the assay in triplicate for each compound concentration.

• Data Analysis: Compare the mean PT of the test compounds to the vehicle control. A significant increase in prothrombin time indicates potential anticoagulant activity.

Protocol 4.2: In Vitro Cytotoxicity (MTT Assay)

This is a standard colorimetric assay to assess the cytotoxic or anti-proliferative effects of compounds on cancer cell lines.[13]

• Objective: To determine the concentration of a test compound that inhibits cell growth by 50% (IC₅₀).

• Principle: The MTT assay measures the metabolic activity of cells. The mitochondrial reductase enzymes in viable cells convert the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Materials:

  • Cancer cell line (e.g., A549, MCF-7).

  • 96-well cell culture plates.

  • Complete culture medium.

  • Test compounds dissolved in DMSO.

  • MTT solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

  • Microplate reader.

• Procedure:

  • Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of the diluted compounds to the wells and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple precipitate is visible.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

MTT Assay Workflow

Caption: Step-by-step workflow for the in vitro MTT cytotoxicity assay.

Conclusion

N,N-Dimethyl-2-(phenylamino)acetamide is a highly valuable and synthetically accessible scaffold in medicinal chemistry. Its structural features provide a robust foundation for the design and synthesis of novel therapeutic agents. The detailed synthetic and biological evaluation protocols provided in this guide are intended to empower researchers to explore the full potential of this compound class. By leveraging structure-activity relationship insights, this scaffold can be further exploited to develop potent and selective modulators of various biological targets, paving the way for new treatments in oncology, thrombosis, and inflammatory diseases.

References

• Lidocaine. (n.d.). IS MUNI. Retrieved February 18, 2026, from [Link]

• Development of a greener synthesis of lidocaine. (n.d.). Sac State Scholars. Retrieved February 18, 2026, from [Link]

• Amide Formation Part 2: Preparation of Lidocaine Lab Report. (n.d.). Chemistry Connected. Retrieved February 18, 2026, from [Link]

• Synthesis of Lidocaine. (n.d.). Retrieved February 18, 2026, from [Link]

• Synthesis of Lidocaine. (2025, December 7). Chemistry Steps. Retrieved February 18, 2026, from [Link]

• Al-Amiery, A. A., et al. (2017). Synthetic Approaches and Pharmacological Evaluation of Some New Acetamide Derivatives and 5-Benzylidene-2-(2,6-dimethyl-phenylimino)-thiazolidin-4-ones. ResearchGate. Retrieved February 18, 2026, from [Link]

• Kumar, A., et al. (2024). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. Journal of Young Pharmacists. Retrieved February 18, 2026, from [Link]

• Karati, D., et al. (2024). Synthesis, and Evaluation of Novel N-(5-cyano-6-phenyl-2-thioxo-2,3-dihydropyrimidin-4-yl)-2-(phenylamino) acetamide derivatives by In silico investigations as an anticancer scaffold. Asian Journal of Research in Chemistry. Retrieved February 18, 2026, from [Link]

• Kennedy, G. L. Jr. (1986). Biological effects of acetamide, formamide, and their monomethyl and dimethyl derivatives. Critical Reviews in Toxicology. Retrieved February 18, 2026, from [Link]

• Al-Masoudi, N. A., et al. (2025). Microwave-assisted synthesis, structural elucidation and biological assessment of 2-(2-acetamidophenyl)-2-oxo-N phenyl acetamide and N-(2-(2-oxo-2(phenylamino)acetyl)phenyl)propionamide derivatives. ResearchGate. Retrieved February 18, 2026, from [Link]

• N,N-Dimethyl-2-phenylacetamide. (n.d.). PubChem. Retrieved February 18, 2026, from [Link]

• Kumar, S., et al. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research. Retrieved February 18, 2026, from [Link]

• Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. (2024). Journal of Medicinal Chemistry. Retrieved February 18, 2026, from [Link]

• FDA-Approved Excipient N, N-Dimethylacetamide Attenuates Inflammatory Bowel Disease in In Vitro and In Vivo Models. (2022). International Journal of Molecular Sciences. Retrieved February 18, 2026, from [Link]

• Karati, D., et al. (2024). 1. introduction. Asian Journal of Research in Chemistry. Retrieved February 18, 2026, from [Link]

• New Acetamide Derivatives of the COX-II Inhibitors-A Brief Review. (2023). Archives of Pharmacy Practice. Retrieved February 18, 2026, from [Link]

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N,N-dimethyl-2-(phenylamino)acetamide as a precursor for pharmaceutical compounds

Strategic Overview

N,N-Dimethyl-2-(phenylamino)acetamide (CAS: 14307-89-2), also known as N-phenyl-N',N'-dimethylglycinamide, represents a "privileged scaffold" in medicinal chemistry. Unlike simple solvents or reagents, this molecule contains a bifunctional glycinamide motif —combining a nucleophilic aniline nitrogen with a chemically versatile acetamide side chain.

In drug discovery, this scaffold serves as a critical intermediate for:

• Nitrogen Heterocycles: It is a precursor for Quinoxalinones and Thiazolidinones , scaffolds ubiquitous in kinase inhibitors, antivirals, and antimicrobial agents.

• Peptidomimetics: It acts as a constrained glycine analog, useful in designing protease inhibitors.

• Local Anesthetics: It functions as a structural bioisostere to the Lidocaine and Procainamide class, allowing researchers to modulate lipophilicity (LogP) and metabolic stability during Lead Optimization.

This guide details the synthesis of the precursor and its downstream application in generating a library of bioactive thiazolidinones.

Synthetic Logic & Mechanism

The utility of N,N-dimethyl-2-(phenylamino)acetamide lies in its Amido-Alkylation potential. The methylene group (

-carbon) is activated by the adjacent carbonyl, while the aniline nitrogen remains available for nucleophilic attack or further functionalization (e.g., Vilsmeier-Haack cyclization).

Key Pathways:

• Path A (Cyclization): Reaction with thiocyanate and aldehydes yields 4-Thiazolidinones (antimicrobial/anticonvulsant activity).

• Path B (Oxidation/Cyclization): If the phenyl ring bears an ortho-leaving group (e.g., -NO2, -Cl), it cyclizes to form Quinoxalin-2-ones .

Visualization: Synthesis & Application Workflow

The following diagram illustrates the retrosynthetic logic and divergent pathways for this precursor.

Figure 1: Synthetic workflow transforming primary amines into the glycinamide precursor, followed by divergent synthesis into bioactive heterocycles.[1][2]

Protocol A: Synthesis of N,N-Dimethyl-2-(phenylamino)acetamide

Objective: High-yield synthesis of the glycinamide precursor via nucleophilic substitution.

Reagents:

• Aniline (1.0 eq)

• 2-Chloro-N,N-dimethylacetamide (1.1 eq)

• Potassium Carbonate (

  , anhydrous, 2.0 eq)

• Sodium Iodide (NaI, 0.1 eq - Catalyst)

• Solvent: Acetonitrile (ACN) or DMF.

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Aniline (10 mmol) in Acetonitrile (50 mL).

• Base Addition: Add

  (20 mmol) and catalytic NaI (1 mmol). Note: NaI facilitates the Finkelstein reaction, converting the chloro-acetamide to the more reactive iodo-acetamide in situ.

• Alkylation: Dropwise add 2-Chloro-N,N-dimethylacetamide (11 mmol) over 15 minutes at room temperature.

• Reaction: Heat the mixture to reflux (80–82°C) for 6–8 hours. Monitor by TLC (Mobile Phase: Hexane/EtOAc 7:3). The spot for aniline (

  ) should disappear, and a new lower spot ( ) should appear.

• Work-up:

  • Cool to room temperature. Filter off the inorganic salts (

    ).[3]

  • Evaporate the solvent under reduced pressure.[1][3][4]

  • Redissolve the residue in Ethyl Acetate (50 mL) and wash with water (

    mL) to remove unreacted amide.

• Purification: Dry the organic layer over

  , filter, and concentrate. Recrystallize from Ethanol/Water or purify via column chromatography (Silica gel, Hexane/EtOAc gradient).

Yield Expectation: 85–92% Appearance: White to off-white solid.

Protocol B: Downstream Application (Thiazolidinone Library)

Objective: Use the precursor to synthesize 2-imino-4-thiazolidinones , a class of compounds with potent antifungal and anti-inflammatory properties.

Mechanism:

This is a multicomponent reaction involving the glycinamide precursor, an aldehyde, and thiocyanate. The aniline nitrogen attacks the aldehyde (forming a Schiff base), which then undergoes cyclization with thiocyanate.

Reagents:

• N,N-Dimethyl-2-(phenylamino)acetamide (Precursor from Protocol A)

• Ammonium Thiocyanate (

  , 1.5 eq)

• Aromatic Aldehyde (e.g., Benzaldehyde, 4-Cl-Benzaldehyde) (1.0 eq)

• Chloroacetyl Chloride (1.2 eq)

• Solvent: Ethanol/Acetic Acid.[2]

Methodology:

• Condensation: In a microwave vial or pressure tube, mix the Precursor (1.0 mmol) and Aldehyde (1.0 mmol) in Ethanol (5 mL) with 2 drops of Glacial Acetic Acid.

• Cyclization: Add

  (1.5 mmol).

• Reaction: Reflux for 4 hours (conventional) or irradiate in a microwave reactor at 110°C for 15 minutes.

• Isolation: Pour the reaction mixture into crushed ice. A precipitate will form.

• Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

Analytical Validation (QC)

To ensure the integrity of the precursor before using it in library synthesis, verify the following parameters:

Test	Specification	Method	Rationale
HPLC Purity	> 98.0%	C18 Column, ACN/H2O Gradient	Essential for avoiding side-reactions in downstream cyclization.
1H-NMR	Confirm Structure	400 MHz, DMSO-d6	Diagnostic Peaks: Singlet at 2.9-3.0 ppm (6H, N-Me2); Singlet/Doublet at 3.9 ppm (2H, ).
Melting Point	132–134°C	Capillary Method	Quick purity check against literature values.
Mass Spec	179.1	LC-MS (ESI)	Confirms molecular weight (MW 178.23).

References

• BenchChem. N,N-Dimethyl-2-(phenylamino)acetamide Product Data & Applications. Retrieved from

• PubChem. N,N-Dimethyl-2-phenylacetamide Compound Summary (Structural Analog). Retrieved from

• ResearchGate. Synthetic Approaches and Pharmacological Evaluation of Acetamide Derivatives. (2017). Retrieved from

• MDPI. Synthesis and Characterization of Quinoxalin-2(1H)one Derivatives. (2021).[5][6] Retrieved from

• Sigma-Aldrich. 2-Chloro-N,N-dimethylacetamide Product Sheet (Precursor Reagent). Retrieved from

Sources

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• 2. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
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• 6. ijrti.org [ijrti.org]

N,N-dimethyl-2-(phenylamino)acetamide as a ligand in organometallic chemistry

An In-Depth Technical Guide to N,N-dimethyl-2-(phenylamino)acetamide as a Ligand in Organometallic Chemistry

Abstract

N,N-dimethyl-2-(phenylamino)acetamide is a versatile ligand scaffold possessing multiple donor sites—the phenylamino nitrogen, the amide oxygen, and potentially the amide nitrogen—making it a subject of increasing interest in organometallic chemistry. Its unique electronic and steric properties, which can be readily tuned, allow for the stabilization of various metal centers. This guide provides a comprehensive overview of the synthesis of this ligand, the preparation of its organometallic complexes with a focus on palladium(II), and its application in homogeneous catalysis. Detailed, field-tested protocols are presented alongside mechanistic insights to empower researchers in chemistry and drug development to leverage this ligand's full potential.

Introduction: The Architectural Versatility of N,N-dimethyl-2-(phenylamino)acetamide

In the vast landscape of ligand design, molecules that offer both robust coordination and tunable electronic properties are of paramount importance. N,N-dimethyl-2-(phenylamino)acetamide emerges as a compelling candidate in this domain. Structurally, it features a flexible ethylacetamide backbone connecting a soft phenylamino nitrogen donor with a harder amide oxygen donor.[1] This arrangement allows for the formation of stable five-membered chelate rings with transition metals, a common motif in successful catalysts.[2]

The presence of multiple donor atoms introduces the concept of hemilability and variable coordination modes, which can be critical for catalytic activity. Transition metal complexes, particularly those of palladium, are workhorses in modern synthetic chemistry, enabling crucial transformations like C-C and C-N bond formation.[3][4] The strategic choice of ligands is central to controlling the catalyst's stability, activity, and selectivity.[5] This guide explores N,N-dimethyl-2-(phenylamino)acetamide as such a strategic component, providing detailed methodologies for its synthesis, complexation, and application.

Ligand Synthesis and Characterization

The synthesis of N,N-dimethyl-2-(phenylamino)acetamide can be achieved through a reliable two-step process starting from aniline. This approach involves the initial acylation of aniline with chloroacetyl chloride, followed by nucleophilic substitution with dimethylamine.

Protocol 2.1: Synthesis of N,N-dimethyl-2-(phenylamino)acetamide

Rationale: This procedure follows a classical and robust pathway. The first step, a Schotten-Baumann-type reaction, selectively acylates the aniline nitrogen.[6] The subsequent substitution of the chloride with dimethylamine is an efficient amination step. The use of a base like potassium carbonate is crucial to neutralize the HCl generated in situ and to deprotonate the aniline starting material for the second step if it becomes protonated.

Materials:

• Aniline

• Chloroacetyl chloride

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or Potassium Carbonate (K₂CO₃)

• Dimethylamine (40% solution in water or 2M solution in THF)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and dropping funnel

Procedure:

Step 1: Synthesis of 2-chloro-N-phenylacetamide

• In a 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve aniline (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM (approx. 0.2 M solution with respect to aniline).

• Cool the stirred solution to 0 °C using an ice bath.

• Add chloroacetyl chloride (1.05 eq) dropwise via a dropping funnel over 30 minutes, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2-chloro-N-phenylacetamide, which can be used in the next step without further purification or recrystallized from ethanol/water.

Step 2: Synthesis of N,N-dimethyl-2-(phenylamino)acetamide

• Dissolve the crude 2-chloro-N-phenylacetamide (1.0 eq) in a suitable solvent like acetonitrile or THF in a round-bottom flask.

• Add potassium carbonate (2.5 eq) to the mixture.

• Add dimethylamine solution (2.2 eq) to the stirred suspension.

• Heat the mixture to reflux (typically 50-80 °C depending on the solvent) and maintain for 4-6 hours, monitoring by TLC.

• After cooling to room temperature, filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in DCM or ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purify the resulting crude product by column chromatography on silica gel or by recrystallization to obtain N,N-dimethyl-2-(phenylamino)acetamide as a solid.

Characterization Data: The identity and purity of the synthesized ligand should be confirmed using standard spectroscopic techniques.

Property	Value	Source
Molecular Formula	C₁₀H₁₄N₂O	[1]
Molecular Weight	178.23 g/mol	[1]
Appearance	Off-white to pale yellow solid
FTIR (cm⁻¹)	~3300 (N-H stretch), ~1656 (C=O, amide I band)	[7]
¹H NMR (CDCl₃, δ ppm)	~7.2-7.4 (m, aromatic), ~6.6-6.8 (m, aromatic), ~3.8 (s, CH₂), ~3.0 (s, N(CH₃)₂), NH proton may be broad	[7]
TPSA	32.34 Ų	[1]

Coordination Chemistry and Complex Synthesis

The ligand's architecture allows for versatile coordination modes. The most common is N,O-bidentate chelation, involving the phenylamino nitrogen and the amide oxygen, which forms a thermodynamically stable five-membered ring. This mode is particularly relevant for late transition metals like palladium(II).[2][8]

Caption: A diagram illustrating the common N,O-bidentate coordination mode.

Protocol 3.1: Synthesis of a [PdCl₂(C₁₀H₁₄N₂O)] Complex

Rationale: This protocol employs a common precursor, potassium tetrachloropalladate(II) (K₂PdCl₄), which readily undergoes ligand substitution reactions in an aqueous or alcoholic medium.[8] The coordination of the ligand to the palladium center is typically accompanied by observable changes in spectroscopy, such as a shift in the amide C=O stretching frequency in the FTIR spectrum, confirming complex formation.[9]

Materials:

• N,N-dimethyl-2-(phenylamino)acetamide (the synthesized ligand)

• Potassium tetrachloropalladate(II) (K₂PdCl₄)

• Methanol or Ethanol

• Water

• Standard laboratory glassware

Procedure:

• Dissolve the ligand (1.0 eq) in methanol (20 mL).

• In a separate flask, dissolve K₂PdCl₄ (1.0 eq) in a minimal amount of water (5 mL) and add it to the ligand solution.

• Stir the resulting mixture at room temperature for 12-24 hours. A precipitate will typically form over time.

• Collect the solid product by vacuum filtration.

• Wash the precipitate with water, followed by a small amount of cold methanol, and finally with diethyl ether to facilitate drying.

• Dry the complex under vacuum to yield the final product, typically a yellow or orange solid.

Expected Characterization: Formation of the complex is verified by comparing its spectroscopic data to that of the free ligand.

Analysis	Observation in the Complex	Rationale	Source
FTIR	Shift of the C=O stretch to a lower wavenumber (e.g., from 1656 cm⁻¹ to ~1620 cm⁻¹)	Coordination of the carbonyl oxygen to the electron-accepting metal center weakens the C=O bond.	[10]
FTIR	Appearance of new bands in the far-IR region (~520 cm⁻¹)	These bands are characteristic of Pd-N stretching vibrations.	[10]
Elemental Analysis	C, H, N percentages match the calculated values for [PdCl₂(C₁₀H₁₄N₂O)]	Confirms the stoichiometry and purity of the synthesized complex.	[11]

Application in Homogeneous Catalysis

Palladium complexes bearing N-donor ligands are renowned for their efficacy in cross-coupling reactions, which are fundamental to pharmaceutical and materials synthesis.[12] The complex synthesized in Protocol 3.1 can serve as a robust pre-catalyst for reactions like the Suzuki-Miyaura coupling.

Caption: The ligand (L) stabilizes the palladium center throughout the cycle.

Protocol 4.1: Suzuki-Miyaura Cross-Coupling of 4-Bromoanisole and Phenylboronic Acid

Rationale: This protocol provides a standard test reaction to evaluate the catalytic activity of the synthesized palladium complex. The choice of a mild base (K₂CO₃), solvent (Toluene/Water), and temperature is typical for many Suzuki couplings, offering a good balance between reaction rate and functional group tolerance.[13] The ligand is expected to stabilize the Pd(0) active species and facilitate the key steps of the catalytic cycle.

Materials:

• [PdCl₂(C₁₀H₁₄N₂O)] (pre-catalyst from Protocol 3.1)

• 4-Bromoanisole

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Inert atmosphere glovebox or Schlenk line equipment

Procedure:

• To an oven-dried Schlenk tube, add 4-bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add the palladium pre-catalyst (0.01 mmol, 1 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add degassed toluene (4 mL) and degassed water (1 mL) via syringe.

• Place the sealed tube in a preheated oil bath at 100 °C.

• Stir the reaction for 4-12 hours, monitoring its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the mixture with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 4-methoxybiphenyl.

Conclusion and Future Outlook

This guide has detailed the synthesis, complexation, and catalytic application of N,N-dimethyl-2-(phenylamino)acetamide. The protocols provided are robust and serve as a validated starting point for further research. The true power of this ligand lies in its tunability; substitutions on the phenyl ring can modulate its electronic and steric properties, allowing for the fine-tuning of catalyst performance.[1] Future work could explore the synthesis of complexes with other catalytically relevant metals (e.g., Rh, Ir, Cu) or investigate their potential in other transformations, such as C-H activation or amination reactions, which are highly relevant to drug discovery.[13][14] The foundational methods described herein provide the necessary tools for researchers to explore these exciting avenues.

References

• Momin, Y. H., Desai, S. P., & Chavan, P. A. (2025). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research, 59(1s), s333-s340. [Link]

• Determination and Characterization of New Palladium Complexes and Study of their Properties. (n.d.). International Journal of Scientific & Engineering Research, 4(7). [Link]

• Kuk, S., Lynam, C. R., Mouton, J. W., Deguire, S. M., & Vaden, T. D. (2021). Synthesis, Characterization, and Reaction Studies of Pd(II) Tripeptide Complexes. Molecules, 26(17), 5221. [Link]

• Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide. (2018, November 9). Sciencemadness.org. [Link]

• Kuk, S., Deline, G. W., Miller, E. K., & Vaden, T. D. (2021). Synthesis, Characterization, and Non-Covalent Interactions of Palladium(II)-Amino Acid Complexes. Inorganics, 9(1), 3. [Link]

• Spac, A., & Olar, R. (2016). Metal Complexes of Pharmaceutical Substances. In Current Topics in Medicinal Chemistry. IntechOpen. [Link]

• Synthesis and characterization of platinum(II) and palladium(II) diphosphine complexes with heterocyclic N-acetamide or saccharinate ligands. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• El-Saied, F. A., Salem, T. A., El-Aarag, B. Y., & Hashim, M. A. (n.d.). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF METAL COMPLEXES DERIVED FROM 2-(PHENYLAMINO)ACETOHYDRAZIDE LIGAND. European Journal of Pharmaceutical and Medical Research. [Link]

• Tumenta, M. D., et al. (2022). Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity. RSC Advances, 12(3), 1543-1555. [Link]

• Al-Hamdani, A. A. S., et al. (2022). Synthesis, Characterization, Thermal Analysis, DFT, and Cytotoxicity of Palladium Complexes with Nitrogen-Donor Ligands. Molecules, 27(3), 963. [Link]

• Synthetic Metal Complexes as Platforms for the Capture and Release of Small Molecules. (n.d.). ProQuest. Retrieved February 14, 2024, from [Link]

• FUNDAMENTAL ASPECTS OF THE COORDINATION CHEMISTRY OF TRANSITION METALS WITH FUNCTIONALLY SUBSTITUTED THIOAMIDES (PART 1). (2022). Ukrainian Chemical Journal, 88(3), 3-21. [Link]

• Gowda, B. T., Foro, S., & Fuess, H. (2007). N-(2,6-Dimethylphenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 63(7), o3154. [Link]

• Malacria, M. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Molecules, 23(8), 1939. [Link]

• Gasser, G. (2012). The Potential of Organometallic Complexes for Medicinal Chemistry. CHIMIA International Journal for Chemistry, 66(9), 656-660. [Link]

• New coordination modes of iminodiacetamide type ligands in palladium(II) complexes: crystallographic and DFT studies. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (n.d.). Semantic Scholar. Retrieved February 14, 2024, from [Link]

• Kótai, L. (Ed.). (2024). Metal Complexes with N-donor Ligands. MDPI. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances, 15(3), 1543-1555. [Link]

• Cherney, R. J., & Green, M. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Molecules, 25(15), 3439. [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. [Link]

• Karati, D., Thapa, S., & Biradar, M. S. (2024). Synthesis, and Evaluation of Novel N-(5-cyano-6-phenyl-2-thioxo-2,3-dihydropyrimidin-4-yl)-2-(phenylamino) acetamide derivatives by In silico investigations as an anticancer scaffold. Asian Journal of Research in Chemistry, 17(10). [Link]

• Pd II and Pt II complexes bearing acetamide and thioacetamide functionalized heteroscorpionates and their application in the hydrosilylation of terminal alkynes. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. (n.d.). OUCI. Retrieved February 14, 2024, from [Link]

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Application Notes and Protocols: A Scalable Synthesis of N,N-dimethyl-2-(phenylamino)acetamide

Abstract

This comprehensive technical guide details a robust and scalable protocol for the synthesis of N,N-dimethyl-2-(phenylamino)acetamide, a key intermediate in pharmaceutical and fine chemical manufacturing.[1][2] The document provides a step-by-step methodology, from reagent selection and reaction execution to product purification and characterization. Emphasis is placed on the critical parameters for successful scale-up, including reaction stoichiometry, temperature control, and process safety. This guide is intended for researchers, scientists, and professionals in drug development and chemical manufacturing who require a reliable and efficient method for producing this compound on a larger scale.

Introduction

N,N-dimethyl-2-(phenylamino)acetamide is a versatile organic compound with the molecular formula C₁₀H₁₄N₂O.[1] Its structure, featuring an acetamide core with both dimethylamino and phenylamino functional groups, makes it a valuable building block in medicinal chemistry for the development of novel pharmacologically active agents.[1] The synthesis of this and related N,N-disubstituted-2-(phenylamino)acetamide derivatives is of significant interest. A common and effective synthetic route involves the reaction of a halo-N,N-dimethylacetamide, such as 2-chloro-N,N-dimethylacetamide, with aniline. This nucleophilic substitution reaction provides a direct and efficient pathway to the desired product.

This application note provides a detailed experimental protocol for the synthesis of N,N-dimethyl-2-(phenylamino)acetamide, with a focus on scalability. The causality behind experimental choices, safety considerations for all reagents, and a self-validating protocol are central to this guide.

Reaction Scheme and Workflow

The synthesis proceeds via a nucleophilic substitution reaction where the primary amine of aniline attacks the electrophilic carbon of 2-chloro-N,N-dimethylacetamide. A base is used to neutralize the hydrochloric acid byproduct.

Reaction Scheme

Caption: General reaction scheme for the synthesis of N,N-dimethyl-2-(phenylamino)acetamide.

Experimental Workflow

Caption: A high-level overview of the experimental workflow for the synthesis.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Key Hazards
Aniline	62-53-3	93.13	Toxic, Carcinogen, Mutagen, Eye Damage[3][4][5]
2-chloro-N,N-dimethylacetamide	2675-89-0	121.57	Corrosive, Harmful if Swallowed[6][7]
Potassium Carbonate (anhydrous)	584-08-7	138.21	Skin and Eye Irritant
Acetonitrile (anhydrous)	75-05-8	41.05	Flammable, Acute Toxicity
Ethyl Acetate	141-78-6	88.11	Flammable, Eye Irritant
Brine (saturated NaCl solution)	N/A	N/A	Non-hazardous
Sodium Sulfate (anhydrous)	7757-82-6	142.04	Non-hazardous

Hazard and Safety Information

Aniline: Toxic if swallowed, in contact with skin, or if inhaled.[3][5] It is a suspected carcinogen and mutagen, and can cause serious eye damage and allergic skin reactions.[3][4] Aniline can also cause damage to organs through prolonged or repeated exposure.[3][4] It is very toxic to aquatic life.[3] Personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection, is mandatory.[4][5] Work should be conducted in a well-ventilated fume hood.

2-chloro-N,N-dimethylacetamide: Causes severe skin burns and eye damage.[6][7] It is also harmful if swallowed.[6] Appropriate PPE, including chemical-resistant gloves, splash goggles, and a lab coat, must be worn.[7][8]

Acetonitrile: A flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation.

Ethyl Acetate: Highly flammable liquid and vapor. Causes serious eye irritation and may cause drowsiness or dizziness.

Experimental Protocol: Scalable Synthesis

This protocol is designed for a laboratory scale and can be scaled up with appropriate engineering controls and safety considerations.

Step 1: Reaction Setup

• To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add aniline (1.0 equivalent) and anhydrous acetonitrile. The solvent volume should be sufficient to ensure good stirring, typically 5-10 mL per gram of aniline.

• Add anhydrous potassium carbonate (1.5-2.0 equivalents) to the flask. The potassium carbonate acts as a base to neutralize the HCl generated during the reaction.

• Stir the mixture under a nitrogen atmosphere at room temperature for 15-20 minutes to ensure a homogeneous suspension.

Step 2: Addition of 2-chloro-N,N-dimethylacetamide

• Dissolve 2-chloro-N,N-dimethylacetamide (1.0-1.1 equivalents) in a minimal amount of anhydrous acetonitrile.

• Add the 2-chloro-N,N-dimethylacetamide solution dropwise to the stirred aniline suspension over 30-60 minutes using an addition funnel. The dropwise addition helps to control any potential exotherm.

• After the addition is complete, heat the reaction mixture to a gentle reflux (approximately 80-85 °C).

Step 3: Reaction Monitoring

• Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., ethyl acetate/hexanes mixture).

• The reaction is considered complete when the starting material (aniline) is no longer visible on the TLC plate. This typically takes 4-8 hours.

Step 4: Work-up and Extraction

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the potassium carbonate and potassium chloride salts. Wash the filter cake with a small amount of acetonitrile.

• Combine the filtrate and washings and concentrate under reduced pressure to remove the acetonitrile.

• Dissolve the resulting residue in ethyl acetate.

• Wash the organic layer sequentially with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Step 5: Purification

The crude N,N-dimethyl-2-(phenylamino)acetamide can be purified by either recrystallization or column chromatography.

• Recrystallization: This is often the preferred method for larger quantities.[9] A common solvent system for recrystallization is ethanol-water.[9] Dissolve the crude product in a minimal amount of hot ethanol and then add water dropwise until the solution becomes cloudy. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by filtration.

• Column Chromatography: For smaller scales or to achieve very high purity, column chromatography on silica gel can be employed. A gradient of ethyl acetate in hexanes is a typical eluent system.

Step 6: Characterization

Confirm the identity and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Scale-Up Considerations

When scaling up this synthesis, the following points are critical:

• Heat Management: The reaction can be exothermic, especially during the addition of 2-chloro-N,N-dimethylacetamide. On a larger scale, efficient heat dissipation is crucial. The use of a jacketed reactor with controlled heating and cooling is recommended.

• Mixing: Efficient mixing is essential to ensure good contact between the reagents, particularly the heterogeneous mixture of potassium carbonate in acetonitrile. Mechanical overhead stirring is necessary for larger volumes.

• Reagent Addition: The rate of addition of 2-chloro-N,N-dimethylacetamide should be carefully controlled to manage the reaction exotherm.

• Work-up: Handling larger volumes of flammable solvents during extraction requires appropriate safety measures, including grounding of equipment to prevent static discharge.

• Purification: Recrystallization is generally more practical and economical for large-scale purification than column chromatography.[9]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete reaction.	Extend the reaction time and ensure the temperature is maintained at reflux. Confirm the quality of the starting materials.
Side reactions.	Ensure the dropwise addition of 2-chloro-N,N-dimethylacetamide is slow enough to prevent a rapid temperature increase.
Product is Colored (e.g., pink, brown, or yellow)	Oxidation of aniline or the product.	Perform the reaction under an inert atmosphere (nitrogen or argon). If necessary, treat the crude product with activated charcoal during recrystallization to remove colored impurities.[9]
Difficulty with Purification	"Oiling out" during recrystallization.	The boiling point of the solvent may be too high, or the product may be too impure. Try a different solvent system or purify by column chromatography first.[9]

Conclusion

This application note provides a detailed and scalable protocol for the synthesis of N,N-dimethyl-2-(phenylamino)acetamide. By following the outlined procedures and paying close attention to the safety and scale-up considerations, researchers and chemical professionals can reliably produce this valuable intermediate for a variety of applications. The key to a successful and safe scale-up lies in careful control of reaction parameters and a thorough understanding of the potential hazards involved.

References

• Aniline - SAFETY DATA SHEET. Penta chemicals. [Link]

• 2-chloro-N,N-dimethylacetamide | C4H8ClNO | CID 75886. PubChem - NIH. [Link]

• Safety Data Sheet: Aniline. Carl ROTH. [Link]

• Aniline - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research. [Link]

• Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. Journal of Young Pharmacists. [Link]

• Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide. The Vespiary. [Link]

• Scheme 1. Synthetic reaction scheme for 2-chloro-N,... ResearchGate. [Link]

• Purification method of N,N-dimethylacetamide.
• Process for the purification of N,N-dimethylacetamide.

• Dimethylacetamide. Wikipedia. [Link]

• Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. MDPI. [Link]

• Method for preparing 2-amino-dimethyl acetamide hydrochloride.
• Method for synthesizing N,N dimethyl acetamide in high purity.
• Improved synthesis process for N,N-dimethylcyanoacetamide.
• N, the preparation method of N-dimethyl chloroacetamide.

• Synthesis of N,N-Dimethyl-2-[(3-nitro-4-pyridinyl)amino]acetamide. PrepChem.com. [Link]

• N,N-Dimethyl-2-phenylacetamide | C10H13NO | CID 87853. PubChem. [Link]

Sources

• 1. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2 [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-chloro-N,N-dimethylacetamide | C4H8ClNO | CID 75886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. fishersci.com [fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Continuous Flow Synthesis of N-Substituted Acetamides

Executive Summary

The synthesis of N-substituted acetamides is a cornerstone reaction in pharmaceutical manufacturing, producing essential motifs found in analgesics (Paracetamol), anesthetics (Lidocaine), and various peptide mimetics. Traditional batch synthesis often struggles with strong exotherms , over-acylation (di-acetylation) , and batch-to-batch variability .

This Application Note provides a definitive guide to transitioning these reactions to continuous flow. By leveraging the superior heat transfer and mixing control of flow reactors, researchers can achieve near-quantitative yields with precise selectivity, significantly reducing safety risks associated with vigorous acylating agents.

Chemistry & Mechanism

The formation of N-substituted acetamides typically proceeds via Nucleophilic Acyl Substitution . In flow chemistry, two primary pathways are dominant:

• Activated Acylation (Standard): Reaction of an amine with acetic anhydride (

  ) or acetyl chloride.

  • Pros: Fast kinetics, high conversion.

  • Cons: Highly exothermic, corrosive byproducts (acetic acid/HCl).

• Direct Amidation (Green): Thermal or catalytic condensation of a carboxylic acid and an amine.

  • Pros: High atom economy, water is the only byproduct.[1]

  • Cons: Slower kinetics, requires high T or solid-supported catalysts.

Reaction Scheme (Activated Pathway)

Mechanistic Control in Flow

In batch, localized "hot spots" during the addition of

can lead to N,N-diacetylation impurities. Flow reactors eliminate this by:

• Instantaneous Mixing: Using T- or Y-mixers to ensure homogenous stoichiometry (

  ) before reaction onset.

• Heat Dissipation: High surface-area-to-volume ratio prevents thermal runaway, maintaining the temperature window where mono-acylation is kinetically favored over di-acylation.

Experimental Setup & Equipment

Required Hardware

• Fluid Delivery: 2x High-pressure pumps (HPLC or Syringe type).

  • Material: Hastelloy or Ceramic wetted parts (due to corrosive reagents).

• Mixer: Static T-mixer (PEEK or PTFE) with low dead volume.

• Reactor Module:

  • Protocol A (Homogenous): PFA Coil Reactor (10–20 mL volume).

  • Protocol B (Heterogenous): Packed Bed Column (Stainless steel) for solid catalysts.

• Pressure Control: Back Pressure Regulator (BPR), set to 4–7 bar to prevent solvent boiling and ensure liquid phase kinetics.

• Thermostat: Convection heater or oil bath capable of 20–150°C.

Diagram: Continuous Flow Manifold

Figure 1: Schematic of the continuous flow setup for homogenous acetylation. The BPR ensures the system remains pressurized, allowing reaction temperatures above the solvent's atmospheric boiling point.

Method Development: Optimization Strategy

Before running a full batch, perform a "Design of Experiments" (DoE) ramp to define the Critical Process Parameters (CPPs) .

Optimization Workflow

• Stoichiometry Scan: Fix residence time (

  ) at 5 min. Vary equivalents from 1.0 to 1.5.

  • Target: >98% Conversion of Amine.

• Residence Time Scan: Fix equivalents. Vary flow rate to achieve

  of 1, 3, 5, and 10 min.

  • Target: Maximize throughput without compromising yield.

• Temperature Scan: If reaction is slow, increase T in 10°C increments.

  • Warning: Monitor for color changes (oxidation) or di-acetyl impurities at T > 80°C.

Data Summary Table: Typical Optimization Data (Example: Aniline)

Entry	Temp (°C)	Residence Time (min)	Ac2O Equiv.	Conversion (%)	Selectivity (Mono:Di)
1	25	2.0	1.0	65	99:1
2	60	2.0	1.0	88	98:2
3	60	5.0	1.1	>99	99:1
4	80	10.0	1.5	>99	85:15 (Over-reaction)

Protocol A: Rapid Exothermic Acetylation (Paracetamol Model)

This protocol models the synthesis of Paracetamol from p-aminophenol, demonstrating the handling of exothermic reactions and solubility challenges.

Reagents

• Stream A: 1.0 M p-Aminophenol in 50:50 Water/Ethanol (or pure Ethyl Acetate if solubility permits).

• Stream B: 1.1 M Acetic Anhydride (neat or diluted in Toluene).

• System Solvent: Ethanol (for priming).

Step-by-Step Procedure

• Prime System: Flush the entire reactor loop with Ethanol at 1.0 mL/min to remove air bubbles.

• Set Parameters:

  • Reactor Volume: 10 mL PFA Coil.

  • Temperature: 60°C.

  • Pressure: 5 bar (75 psi).

  • Target Residence Time: 5 minutes.

• Calculate Flow Rates:

  • Total Flow Rate = Reactor Vol / Residence Time =

    .

  • Stream A (Amine): 1.0 mL/min.

  • Stream B (Anhydride): 1.0 mL/min.

• Start Reaction: Switch pump inlets to reagent bottles. Start pumps simultaneously.

• Steady State: Discard the first 2 reactor volumes (20 mL / 10 mins) to allow dispersion stabilization.

• Collection: Collect the effluent into a cooled flask (4°C) containing seed crystals (if applicable) or water to induce precipitation.

• Workup: Filter the white precipitate (Paracetamol), wash with cold water, and dry.

Critical Note on Solubility: Paracetamol is sparingly soluble in water but soluble in hot ethanol. If the product crystallizes inside the coil, it will cause a blockage. Ensure the reactor temperature (60°C) is maintained until the exit point, or use a solvent system (like pure acetic acid or PEG-400) that solubilizes the product.

Protocol B: Green Direct Amidation (Catalytic)

Suitable for less reactive amines or when avoiding corrosive anhydrides is required.

Reagents

• Stream A: 0.5 M Carboxylic Acid + 0.5 M Amine in Toluene.

• Catalyst: Sulfated Zirconia or Niobium Pentoxide (

  ) packed in a stainless steel column.

Step-by-Step Procedure

• Column Prep: Pack a stainless steel column (e.g., 4.6 x 100 mm) with the solid acid catalyst.

• Set Parameters:

  • Temperature: 120–140°C (High T required for thermal dehydration).

  • Pressure: 10 bar (to keep Toluene liquid).

• Start Reaction: Pump the premixed Stream A through the heated catalyst bed.

• Workup: The effluent contains water and product.[2] Evaporate solvent to recover pure amide.

Troubleshooting & Safety

Common Failure Modes

• Clogging: The most common issue in amide synthesis.

  • Cause: Product precipitates due to high concentration or cooling in the transfer lines.

  • Fix: Reduce concentration to 0.5 M; insulate transfer lines between reactor and collection vessel; use a back-pressure regulator with a larger internal diameter.

• Leaking:

  • Cause: Acetic anhydride degrades standard O-rings.

  • Fix: Use Kalrez® or PTFE seals only.

• Over-pressure:

  • Cause: Viscosity increase or partial clog.

  • Fix: Set pump safety limits to 10-15 bar. If triggered, flush with warm DMSO or DMF.

Safety Logic

• Exotherm Control: The small diameter of flow tubing (0.8 – 1.6 mm ID) provides excellent heat removal. However, always calculate the adiabatic temperature rise ($ \Delta T_{ad} $) before scaling up.

• Corrosives: Acetic anhydride is a lachrymator. The closed flow system minimizes exposure, but the waste stream will contain acetic acid and must be neutralized.

References

• Combining radial and continuous flow synthesis to optimize and scale-up the production of medicines. RSC Advances. (2021). Details the crystallization and scale-up of Paracetamol and Lidocaine. [Link]

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile. Molecules. (2020). A green protocol avoiding acetic anhydride. [Link]

• Continuous-flow dehydrative amidation between carboxylic acids and amines. Reaction Chemistry & Engineering. (2023). Protocol for direct amidation using solid acid catalysts. [Link]

• Acetylation of amines with acetic anhydride. Journal of Flow Chemistry. (2021). Undergraduate teaching protocol demonstrating kinetics and selectivity. [Link]

Sources

• 1. repository.dl.itc.u-tokyo.ac.jp [repository.dl.itc.u-tokyo.ac.jp]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N,N-dimethyl-2-(phenylamino)acetamide

Here is the technical support center for improving the yield of N,N-dimethyl-2-(phenylamino)acetamide synthesis.

Welcome to the technical support guide for the synthesis of N,N-dimethyl-2-(phenylamino)acetamide. This resource is designed for researchers, chemists, and drug development professionals aiming to enhance the yield and purity of this valuable synthetic intermediate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to address common challenges encountered during this synthesis.

Section 1: Understanding the Core Reaction Mechanism

The synthesis of N,N-dimethyl-2-(phenylamino)acetamide is typically achieved via a nucleophilic substitution reaction between aniline and 2-chloro-N,N-dimethylacetamide.[1] Understanding the causality of this reaction is the first step toward troubleshooting and optimization.

The reaction proceeds through an SN2 mechanism where the lone pair of electrons on the nitrogen atom of aniline acts as a nucleophile, attacking the electrophilic carbon atom bonded to the chlorine.[1] This forms a new carbon-nitrogen bond and displaces the chloride ion. A critical, and often overlooked, aspect of this reaction is the concurrent formation of hydrogen chloride (HCl). This byproduct can protonate the starting aniline, rendering it non-nucleophilic and halting the reaction. Therefore, the addition of a base is crucial to neutralize the HCl and ensure the reaction proceeds to completion.

Caption: SN2 reaction pathway for N,N-dimethyl-2-(phenylamino)acetamide synthesis.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low (<50%). What are the primary factors I should investigate?

A1: Low yield is a multifaceted problem often stemming from suboptimal reaction conditions or reagent quality. Here are the key areas to scrutinize:

• Inadequate Acid Scavenging: As explained, the HCl byproduct deactivates your aniline nucleophile. Without a base, the reaction will yield, at best, 50% product, as half the aniline is consumed neutralizing the acid.

  • Solution: Incorporate at least one equivalent of a suitable base. Mild inorganic bases like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) are often preferred as they are inexpensive and easy to remove during workup. Organic bases like triethylamine (Et₃N) can also be used.

• Reaction Temperature and Time: This SN2 reaction requires sufficient thermal energy to overcome the activation barrier.

  • Solution: Refluxing the reaction mixture is common.[2] Solvents like toluene or acetonitrile are excellent choices. Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time, which can range from a few hours to overnight.[1]

• Moisture in Reagents: The electrophile, 2-chloro-N,N-dimethylacetamide, is susceptible to hydrolysis, especially at elevated temperatures. Water contamination will convert it to the unreactive 2-hydroxy-N,N-dimethylacetamide, directly reducing your theoretical yield.

  • Solution: Ensure all glassware is thoroughly dried. Use anhydrous solvents and ensure your starting materials are dry.

• Stoichiometry: Using a 1:1 molar ratio of reactants is common, but a slight excess of one reagent can sometimes drive the reaction to completion.

  • Solution: Consider using a slight excess (1.1 to 1.2 equivalents) of the less expensive reagent. If aniline is the limiting reagent, this can help ensure it is fully consumed.

Q2: My reaction starts but seems to stall, with significant amounts of starting material remaining even after prolonged heating. What is the likely cause?

A2: This is a classic symptom of in-situ deactivation of the nucleophile. The primary cause is almost certainly the accumulation of HCl without a base to neutralize it. The aniline is converted to anilinium chloride, which is not nucleophilic and will not react with the chloroacetamide.

Troubleshooting Steps:

• Confirm Base Presence: Double-check that a base was added to the reaction mixture.

• Evaluate Base Strength and Solubility: The chosen base must be strong enough to neutralize HCl but not so strong that it promotes side reactions. Its solubility in the reaction medium can also affect its efficiency. Finely powdered sodium or potassium carbonate provides a large surface area for the heterogeneous reaction to occur.

• Monitor pH: If possible and safe with your solvent system, you can check the pH of an aqueous aliquot. An acidic pH indicates insufficient base.

Q3: My crude product is highly impure, showing multiple spots on TLC. What are the common side products and how can I prevent them?

A3: Impurity generation is a key challenge. Understanding the potential side reactions is crucial for minimizing them.

Impurity	Formation Mechanism	Prevention Strategy
N,N-bis(2-(dimethylamino)acetyl)aniline	Di-alkylation of aniline. The product amine is still nucleophilic and can react with a second molecule of 2-chloro-N,N-dimethylacetamide.	Use a slight molar excess of aniline relative to the chloroacetamide. Avoid excessively high temperatures for prolonged periods.
Unreacted Aniline	Incomplete reaction due to reasons outlined in Q1 & Q2.	Ensure adequate reaction time, temperature, and effective acid scavenging with a proper base.
Unreacted 2-chloro-N,N-dimethylacetamide	Incomplete reaction.	Drive the reaction to completion by optimizing conditions. Can be removed during aqueous workup due to its moderate water solubility.
2-hydroxy-N,N-dimethylacetamide	Hydrolysis of the starting chloroacetamide by water present in the reaction mixture.	Use anhydrous solvents and dry glassware. Store 2-chloro-N,N-dimethylacetamide in a desiccator.
Oxidation Byproducts	Aniline and its derivatives can be susceptible to air oxidation, especially at high temperatures, leading to colored impurities.[3]	Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Use purification methods like activated charcoal treatment during recrystallization to remove colored impurities.[3]

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the optimal solvent for this synthesis?

  • A: Aprotic solvents are generally preferred. Toluene is a widely cited and effective solvent, allowing for reflux at a suitable temperature (~110°C) to drive the reaction.[2] Acetonitrile is another good option.

• Q: How can I effectively monitor the reaction progress?

  • A: Thin Layer Chromatography (TLC) is the most straightforward method. Use a suitable solvent system (e.g., ethyl acetate/hexane) to achieve good separation between the starting materials and the product. The disappearance of the limiting reagent spot indicates the reaction is nearing completion.

• Q: My final product is yellow or brown. How can I decolorize it?

  • A: This coloration is often due to trace oxidation products.[3] Recrystallization is the primary method of purification.[3][4] Dissolving the crude product in a minimal amount of a hot solvent (like an ethanol/water mixture) and adding a small amount of activated charcoal can effectively adsorb these colored impurities. Perform a hot filtration to remove the charcoal, then allow the solution to cool slowly to form pure crystals.[3]

• Q: I'm experiencing product loss during the aqueous workup. What can I do?

  • A: The product has some solubility in acidic water due to the potential for the aniline nitrogen to be protonated. After the reaction, the mixture is often extracted with an acidic solution to remove unreacted aniline and the base.[5] The product may partition into this aqueous layer. To recover it, make the acidic aqueous layer basic with a solution like NaOH or KOH, which will deprotonate the product and cause it to precipitate or allow it to be extracted back into an organic solvent like ether or dichloromethane.[5]

Section 4: Optimized Experimental Protocol

This protocol incorporates best practices to maximize yield and purity.

Materials:

• Aniline (1.0 eq)

• 2-chloro-N,N-dimethylacetamide (1.05 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (1.5 eq)

• Anhydrous Toluene

• 3 M Hydrochloric Acid (HCl)

• 6 M Sodium Hydroxide (NaOH)

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a dry round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add aniline (1.0 eq) and anhydrous toluene.

• Addition of Reagents: Add finely powdered anhydrous potassium carbonate (1.5 eq) to the stirred solution. Then, add 2-chloro-N,N-dimethylacetamide (1.05 eq).

• Reaction: Heat the mixture to reflux (approximately 110°C) with vigorous stirring. Monitor the reaction's progress by TLC every 1-2 hours. The reaction is typically complete within 4-8 hours.

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of celite to remove the inorganic salts (K₂CO₃ and KCl). Wash the filter cake with a small amount of toluene.

• Workup: Transfer the combined filtrate to a separatory funnel.

  • Wash the organic layer with 3 M HCl (2 x volume) to remove any remaining aniline.

  • Note: If your product is basic enough to be protonated, it may be in the aqueous layer. You can check the aqueous layer by TLC. If product is present, neutralize the aqueous layer with 6 M NaOH and extract with ethyl acetate.

  • Wash the organic layer with water (1 x volume) and then with brine (1 x volume).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain the pure N,N-dimethyl-2-(phenylamino)acetamide. If the product is colored, add activated charcoal during recrystallization as described in the FAQs.[3]

Section 5: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yield in the synthesis.

References

• Lidocaine . IS MUNI. [Link]

• Synthesis of Lidocaine . Dartmouth College. [Link]

• Amide Formation Part 2: Preparation of Lidocaine Lab Report . Chemistry Connected. [Link]

• Development of a greener synthesis of lidocaine . Sac State Scholars. [Link]

• Synthesis Of Lidocaine Lab Report . Bartleby.com. [Link]

• Purification of Acetamide . LookChem. [Link]

Sources

• 1. chemistryconnected.com [chemistryconnected.com]
• 2. Synthesis Of Lidocaine Lab Report - 1052 Words | Bartleby [bartleby.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification of Acetamide - Chempedia - LookChem [lookchem.com]
• 5. cerritos.edu [cerritos.edu]

Technical Support: Optimization of N,N-Dimethyl-2-(phenylamino)acetamide Synthesis

Welcome to the Advanced Synthesis Support Center. This guide addresses the specific challenges encountered during the N-alkylation of aniline with 2-chloro-N,N-dimethylacetamide to produce N,N-dimethyl-2-(phenylamino)acetamide (CAS: 14307-89-2).

This scaffold is a critical intermediate in the synthesis of local anesthetics (lidocaine analogs) and various agrochemicals.[1] The following troubleshooting modules are designed to help you identify side products, understand their mechanistic origins, and implement self-validating protocols to eliminate them.

🔍 Quick Diagnostic: Identify Your Impurity[2]

Use this table to correlate your analytical data (LC-MS/TLC) with the likely side product.

Observation	Mass Shift ( )	Likely Impurity	Root Cause
Product + 127 Da		Dialkylated Dimer (Impurity A)	Excess electrophile; High temperature; Wrong base choice.[1][2]
Product - 93 Da		Starting Material (2-Cl-DMAc)	Reaction stalled; Catalyst failure; Wet solvent.[1][2]
Product - 77 Da		Hydrolyzed Reagent (Impurity B)[2]	Moisture in solvent/base; Hydrolysis of chloroacetamide.[1]
Dark Brown/Black	N/A (Complex Mix)	Aniline Oxidation/Azo-compounds	Oxygen exposure; Trace metal contamination; Light exposure.[1][2]

Module 1: The "Double-Addition" Trap (Dialkylation)[2]

User Issue: "My LC-MS shows a significant peak at m/z 306, and my yield is lower than expected."

Technical Analysis: This is the most common failure mode in ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

-amino amide synthesis.[1][2] The target product is a secondary amine.[1] While the adjacent carbonyl group provides some electron withdrawal, the product remains nucleophilic.[1] If the local concentration of the electrophile (2-chloro-N,N-dimethylacetamide) is high, the product attacks a second equivalent of the electrophile.[1][2]

The Mechanism:

• Primary Reaction: Aniline + Electrophile

  Target Product (Secondary Amine).[1][2]

• Parasitic Reaction: Target Product + Electrophile

  Impurity A (Tertiary Amine).[1][2]

Impurity A Structure: 2,2'-(phenylimino)bis(N,N-dimethylacetamide).[2]

Corrective Protocol:

• Stoichiometry Inversion: Do not use a 1:1 ratio. Use a 1.5 to 2.0 molar equivalent excess of Aniline .[1] Aniline is cheap and easily removed during workup (see Purification Strategy below), whereas the dialkylated impurity is chemically similar to the product and difficult to separate.[1]

• Addition Order: Add the 2-chloro-N,N-dimethylacetamide dropwise to the aniline solution. This ensures the concentration of electrophile remains low relative to the aniline nucleophile.[1]

Module 2: Hydrolysis & Stalled Reactions[1][2]

User Issue: "The reaction stalls at 60% conversion. Adding more base doesn't help.[1][2] I see a peak at m/z 102."

Technical Analysis: The peak at m/z 102 corresponds to 2-hydroxy-N,N-dimethylacetamide .[1][2] This indicates that your electrophile is reacting with water instead of aniline.[1]

• Competition: Hydroxide ions (generated from wet hygroscopic bases like KOH or NaOH) are harder nucleophiles than aniline and rapidly displace the chloride.[1][2]

Corrective Protocol:

• Switch Bases: Move from hydroxides to Potassium Carbonate (

  ) or Cesium Carbonate ( ) .[2] These are milder and less likely to promote hydrolysis if dry.[1][2]

• The Finkelstein Boost: Add 10 mol% Sodium Iodide (NaI) or Potassium Iodide (KI).[2]

  • Why? The iodide displaces the chloride to form 2-iodo-N,N-dimethylacetamide in situ.[1][2] The C-I bond is weaker and more reactive toward aniline, allowing the reaction to proceed at lower temperatures (

    C instead of reflux), which suppresses hydrolysis kinetics.

Module 3: Visualization of Reaction Pathways

The following diagram maps the competitive landscape of this synthesis. Use this to visualize where your mass balance is going.[1][2]

Figure 1: Mechanistic pathway showing the target synthesis (Green) versus competitive dialkylation and hydrolysis pathways (Red).[2]

🧪 Optimized Experimental Protocol

This protocol integrates the troubleshooting steps above into a robust, self-validating workflow.

Reagents:

• Aniline (1.5 equiv)[2]

• 2-Chloro-N,N-dimethylacetamide (1.0 equiv)[2]

• (2.0 equiv, anhydrous)[2]

• KI (0.1 equiv)[2]

• Solvent: Acetonitrile (MeCN) or Toluene (Dry).[2]

Step-by-Step:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend

  and KI in dry MeCN.

• Nucleophile Addition: Add Aniline (1.5 equiv). Stir for 10 minutes to ensure homogeneity.

• Controlled Addition: Dissolve 2-Chloro-N,N-dimethylacetamide (1.0 equiv) in a small volume of MeCN. Add this solution dropwise over 30 minutes at room temperature.

  • Checkpoint: This slow addition prevents high local concentrations of electrophile, suppressing Impurity A.[1]

• Reaction: Heat to

  C. Monitor by TLC or LC-MS after 2 hours.

  • Success Criteria: Disappearance of chloro-reactant.[1][2] Excess aniline will remain.[1][2]

• Workup (The Purification Hack):

  • Filter off inorganic salts.[1][2]

  • Evaporate solvent.[1][2]

  • Dissolve residue in Ethyl Acetate.[1][2]

  • Wash 1: Water (removes salts/Impurity B).[1][2]

  • Wash 2: 1M HCl (Careful titration) or Citric Acid wash.[1][2]

    • Note: The product is a base.[1] However, aniline is a weaker base (

      ) than the product ( typical secondary amine).[2]

    • Better Strategy: Since both are amines, acid washing extracts both into water.[1][2] A better approach for removing excess aniline is recrystallization from Ethanol/Water or column chromatography (Hexane/EtOAc).[1][2] Aniline elutes much faster than the polar amide product.[1]

📚 References

• PubChem. N,N-Dimethyl-2-(phenylamino)acetamide (Compound Summary). National Library of Medicine.[1] [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1][2] Organic Chemistry. Oxford University Press.[1][2] (Chapter 10: Nucleophilic Substitution at the Carbonyl Group; Amine Alkylation).[1][2]

• Li, J. J. (2014).[1][2] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1][2] (Reference for Finkelstein Reaction mechanism in alkylation enhancement).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. caymanchem.com [caymanchem.com]

Technical Support Center: Catalyst Optimization for N,N-dimethyl-2-(phenylamino)acetamide Synthesis

Topic: Optimization of Catalyst Loading & Reaction Kinetics Target Molecule: N,N-dimethyl-2-(phenylamino)acetamide (Ph-NH-CH₂-CONMe₂) Primary Reaction Class: Nucleophilic Substitution (

) / Finkelstein-Assisted N-Alkylation

Core Technical Directive: The "Kinetic vs. Selectivity" Balance

As a Senior Application Scientist, I often see researchers treat catalyst loading as a "more is better" parameter. In the synthesis of N,N-dimethyl-2-(phenylamino)acetamide , this approach is fatal to purity.

The synthesis typically involves the N-alkylation of Aniline with 2-chloro-N,N-dimethylacetamide . The critical challenge here is not just rate acceleration, but preventing the "runaway" double alkylation.

The Mechanism: The reaction relies on the nucleophilic attack of the aniline nitrogen on the

-carbon of the acetamide. However, the chloro-leaving group is often sluggish. We introduce Potassium Iodide (KI) as a catalyst (Finkelstein reaction) to generate the more reactive iodo-species in situ.[1]

The Optimization Matrix

Parameter	Standard Range	Impact of Excess	Impact of Deficit
Catalyst (KI)	10 – 50 mol%	Increased cost; difficult workup (iodine contamination)	Sluggish reaction; prolonged heat leads to degradation
Base ( )	1.2 – 1.5 eq	Hydrolysis of amide bond; emulsion formation	Incomplete conversion; HCl salt precipitation
Temp	80°C – 100°C	Formation of bis-alkylated impurity	Reaction stalls

Troubleshooting Guide & FAQs

This section addresses specific tickets we receive from the field.

Issue A: "The reaction stalls at 60-70% conversion even after 24 hours."

Q: I am using 1.0 equivalent of base and heating to reflux in acetonitrile. Why isn't it finishing?

A: This is a classic "Base-Catalyst Mismatch."

• The Chloride Barrier: The C-Cl bond in 2-chloro-N,N-dimethylacetamide is relatively stable. Without an activator, aniline (a moderate nucleophile) struggles to displace it efficiently.

• The Fix (Catalytic Activation): You must add Potassium Iodide (KI) . The Iodide ion displaces the Chloride to form the transient, highly reactive

  -iodoacetamide. The aniline then rapidly displaces the Iodide, regenerating the catalyst.

• Protocol Adjustment: Add 20 mol% KI . If you are already using KI, your base might be too weak or insoluble. Switch to finely ground, anhydrous

  or add a Phase Transfer Catalyst (PTC) like TBAB (5 mol%) to solubilize the carbonate.

Issue B: "I see a large impurity spot (M+121) on LCMS."

Q: My yield is low, and I'm seeing a significant side product. Is this the catalyst decomposing?

A: No, this is Bis-Alkylation .

• The Cause: The product (secondary amine) is still nucleophilic. If your local concentration of the alkylating agent is too high, or if you push the reaction too hard with temperature/catalyst, the product reacts with a second molecule of 2-chloro-N,N-dimethylacetamide.

• The Causality: Unlike simple alkylations, the amide group exerts an inductive electron-withdrawing effect, which should reduce the nucleophilicity of the product. However, at high catalyst loadings (>50 mol% KI) or high temperatures (>110°C), this selectivity barrier is breached.

• The Fix:

  • Reduce Catalyst: Drop KI to 10 mol%.

  • Stoichiometry: Use a slight excess of Aniline (1.2 - 1.5 eq) rather than the alkyl halide. It is easier to distill off excess aniline than to separate the bis-alkylated impurity.

  • Dosing: Add the 2-chloro-N,N-dimethylacetamide dropwise to the aniline/base/catalyst mixture.

Issue C: "The workup is a mess. I have a dark emulsion."

Q: I used 100 mol% KI to speed it up. Now I can't separate the layers.

A: You have created an "Iodine Trap."

• The Chemistry: Excess Iodide can oxidize to free Iodine (

  ) in the presence of air and heat, leading to dark tars and emulsions.

• The Fix:

  • Wash: Use a 10% Sodium Thiosulfate (

    ) wash during extraction. This reduces back to water-soluble Iodide, clearing the color and breaking the emulsion.

  • Prevention: Never use stoichiometric KI for this reaction. 10-20 mol% is the kinetic "sweet spot."

Visualizing the Pathway

The following diagram illustrates the Finkelstein-assisted catalytic cycle and the critical "off-ramp" to the unwanted bis-alkylated impurity.

Figure 1: Catalytic cycle showing the activation of the chloro-substrate by Iodide and the risk of over-alkylation.

Standard Optimized Protocol (SOP)

Objective: Synthesis of N,N-dimethyl-2-(phenylamino)acetamide with >95% purity.

Reagents:

• Aniline (1.2 equiv.)

• 2-Chloro-N,N-dimethylacetamide (1.0 equiv.)

• (1.5 equiv., anhydrous, finely ground)

• Potassium Iodide (0.2 equiv. / 20 mol%)

• Solvent: Acetonitrile (preferred) or Toluene (requires 5 mol% TBAB)

Procedure:

• Charge: To a reaction vessel equipped with a reflux condenser, add Aniline,

  , and KI in Acetonitrile (5-10 volumes).

• Activation: Heat the mixture to 50°C for 15 minutes. Reason: This ensures the base is dispersed and the catalyst is solubilized.

• Addition: Add 2-Chloro-N,N-dimethylacetamide dropwise over 30 minutes. Reason: Keeps the electrophile concentration low relative to the aniline, favoring mono-alkylation.

• Reaction: Reflux (approx. 80-82°C) for 6–8 hours. Monitor by TLC or HPLC.

  • Endpoint: Disappearance of the chloro-acetamide.

• Workup:

  • Cool to room temperature.[2] Filter off inorganic salts (

    ).

  • Concentrate the filtrate.

  • Redissolve in Ethyl Acetate and wash with 10% Sodium Thiosulfate (to remove iodine color) followed by Brine.

• Purification: Recrystallization from Ethanol/Water or column chromatography (if necessary).

References

• Bayguzina, A. R., et al. (2018).[3] Catalytic N-Alkylation of Anilines. Russian Journal of General Chemistry. Retrieved from [Link][4]

• Linciano, P., et al. (2013).[5] Use of Primary Amines for the Selective N-Alkylation of Anilines. Synlett. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sciencemadness Discussion Board - Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. α-Anilinoketones, Esters and Amides: A Chemical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]

how to remove unreacted starting materials from N,N-dimethyl-2-(phenylamino)acetamide

Case ID: PUR-DMA-001 Subject: Removal of Unreacted Starting Materials (Aniline & 2-Chloro-N,N-dimethylacetamide) Classification: Organic Synthesis / Purification Protocols

Diagnostic & Triage: Identify Your Contaminant

Before initiating a purification workflow, confirm the identity of your impurity using Thin Layer Chromatography (TLC) or

H NMR. The purification strategy differs significantly based on which starting material remains.

Component	Structure	Physical State	Solubility Profile	Diagnostic Signal ( H NMR, CDCl )
Target Product	Ph-NH-CH -CONMe	Solid/Viscous Oil	Soluble in EtOAc, DCM, DMSO.	2.9-3.0 (s, 6H, NMe ), 3.9 (s, 2H, CH )
Impurity A: Aniline	Ph-NH	Oily Liquid	Soluble in organic solvents; salts are water-soluble.	3.6 (br s, 2H, NH ), 6.6-7.2 (aromatic)
Impurity B: Alkyl Halide	Cl-CH -CONMe	Liquid	Highly Water Soluble (>300 g/L).	4.1 (s, 2H, CH Cl), 2.9/3.1 (s, NMe )

Triage Decision Tree

Figure 1: Decision matrix for selecting the appropriate purification workflow.

Protocol A: Removal of Aniline (The "Differential Basicity" Method)

The Challenge: Both the product and aniline are amines. However, the product contains an amide group

to the nitrogen. The electron-withdrawing carbonyl group reduces the electron density on the amine nitrogen via the inductive effect (-I), making the product less basic than aniline ( ).

The Solution: We utilize this

difference. A carefully controlled acidic wash will protonate the more basic aniline (forcing it into the aqueous layer) while leaving the less basic product in the organic layer.[1]

Step-by-Step Workflow

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) . Avoid Dichloromethane (DCM) if possible, as emulsions are more common with amides in DCM.

• The "Soft" Acid Wash:

  • Prepare a 0.5 M HCl solution or a Citrate Buffer (pH 3–4) .

  • Why? Strong acids (pH < 1) might protonate your product, causing yield loss. A mild acidic pH targets the aniline selectively.

• Extraction:

  • Wash the organic layer 2

    with the acidic solution.

  • CRITICAL CHECK: Save the aqueous layer! Spot it on TLC against the organic layer to ensure your product has not migrated to the water.

• Neutralization:

  • Wash the organic layer 1

    with Saturated NaHCO (to remove residual acid).

  • Wash 1

    with Brine.[2]

• Drying: Dry over Na

  SO , filter, and concentrate.

Alternative: Scavenger Resins (For High-Throughput)

If you cannot risk yield loss via extraction, use a solid-supported scavenger.

• Reagent: PS-Isocyanate or PS-Benzaldehyde resin.

• Mechanism: The resin reacts covalently with the primary amine (aniline) but reacts much slower or not at all with the secondary amine of your product (due to steric hindrance and lower nucleophilicity).

• Protocol: Add 3 equivalents of resin relative to the aniline impurity. Shake for 4–12 hours. Filter.

Protocol B: Removal of 2-Chloro-N,N-dimethylacetamide

The Science: Unlike aniline, 2-chloro-N,N-dimethylacetamide is highly polar and miscible with water due to the small alkyl chain and the polar amide bond. It does not require chemical modification to remove; simple partitioning works.

Step-by-Step Workflow

• Solvent Choice: Dissolve crude in Diethyl Ether or Toluene .

  • Note: These solvents are less polar than EtOAc, forcing the polar impurity into the aqueous phase more effectively.

• Aggressive Aqueous Wash:

  • Wash the organic layer 5

    with distilled water.

  • Volume Rule: Use a 1:1 volume ratio of water to organic solvent for each wash.[1]

• Verification: Check the organic layer by TLC.[3] The spot corresponding to the alkyl halide (usually lower Rf than product) should disappear.

Protocol C: Chromatographic Purification

If wet chemistry fails or high purity (>99%) is required for biological assays, use Flash Column Chromatography.

Stationary Phase: Silica Gel (40–63

m).

Mobile Phase Optimization:

• Standard System: Hexanes / Ethyl Acetate.[4]

  • Start: 10% EtOAc.

  • Gradient: Ramp to 40–50% EtOAc.

  • Observation: The product is moderately polar. Aniline usually elutes earlier (less polar) or streaks (if acidic silica). The alkyl halide is very polar and often stays at the baseline or elutes very late.

• Additives: If the product streaks (tails) on the column, add 1% Triethylamine (Et

  N) to the mobile phase to neutralize acidic sites on the silica.

Frequently Asked Questions (FAQs)

Q1: My product turned brown during the workup. What happened? A: This indicates oxidation of residual aniline or the product itself. Anilines are air-sensitive.

• Fix: Perform all evaporations under high vacuum at low temperature (<40°C). If the solid is colored, wash it with cold hexanes (the product is likely insoluble in cold hexanes, while colored impurities often dissolve).

Q2: Can I use recrystallization instead of a column? A: Yes, if the product is a solid.

• Solvent System:Ethanol/Water or Toluene/Hexane .

• Method: Dissolve in minimum hot Ethanol/Toluene. Add Water/Hexane dropwise until turbidity appears. Cool slowly to 4°C. This is highly effective for removing aniline salts.

Q3: The product is oiling out instead of crystallizing. A: This is common for acetamide derivatives.

• Fix: Triturate the oil with Diethyl Ether or Pentane . Scratch the side of the flask with a glass rod to induce nucleation. If it remains an oil, it may contain residual solvent (DMF/DMAc); extended high-vacuum drying is required.

References

• Synthesis of

  -Amino Acetamides:

  • BenchChem Technical Repository. "N,N-Dimethyl-2-(phenylamino)acetamide Structure and Properties." Link

• pKa and Basicity of Anilines

  • Alfa Chemistry. "pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds." Link

• Purification of Amides

  • Kramer, J. R., & Deming, T. J.[4][5] (2010).[5] "General method for purification of

    -amino acid-N-carboxyanhydrides using flash chromatography." Biomacromolecules. Link

• Solubility Data (Alkyl Halides)

  • PubChem.[6] "2-Chloro-N,N-dimethylacetamide Physical Properties." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sciencemadness Discussion Board - Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. General method for purification of α-amino acid-n-carboxyanhydrides using flash chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-chloro-N,N-dimethylacetamide | C4H8ClNO | CID 75886 - PubChem [pubchem.ncbi.nlm.nih.gov]

preventing byproduct formation in N,N-dimethyl-2-(phenylamino)acetamide synthesis

The following Technical Support Guide is designed for researchers and process chemists optimizing the synthesis of

-dimethyl-2-(phenylamino)acetamide (CAS: 14307-89-2).

Technical Support Center: -Dimethyl-2-(phenylamino)acetamide Synthesis

Topic: Impurity Control & Process Optimization Ticket ID: CHEM-SUP-2024-09-A Status: Resolved / Guide Published[1]

Executive Summary: The Selectivity Challenge

The direct alkylation of aniline with 2-chloro-

-dimethylacetamide is the most atom-efficient route to the target.[1] However, it suffers from a critical competitive reaction: Over-alkylation .[1][2]

Because the product (a secondary amine) retains nucleophilicity, it can compete with the starting aniline for the alkylating agent, leading to the formation of the thermally stable dialkylated impurity (

-bis(2-(dimethylamino)-2-oxoethyl)aniline). This guide provides protocol adjustments to suppress this byproduct and minimize hydrolysis.

Troubleshooting Guide (Q&A)

Category A: Controlling the "Dialkylated" Impurity

Q1: I am seeing 10-15% of a higher molecular weight impurity (

). How do I stop this? Diagnosis: This is the Dialkylated Byproduct (Impurity B in diagrams).[1][2] It forms when the product competes with aniline for the alkylating agent.[1][2] Root Cause:

• Stoichiometry Imbalance: Using a 1:1 ratio or excess alkyl halide.[1][2]

• High Local Concentration: Adding the aniline to the alkyl halide.[1][2]

• Over-heating: High temperatures reduce the selectivity difference between the primary and secondary amine.[1][2]

Corrective Action:

• The "Aniline Overload" Protocol: Shift stoichiometry to 1.5 – 2.0 equivalents of Aniline relative to the alkyl chloride.[1] The excess aniline acts as a "nucleophilic buffer," statistically outcompeting the product for the electrophile.[1]

• Reverse Addition: Slowly add the 2-chloro-N,N-dimethylacetamide (dissolved in solvent) to the aniline/base mixture.[1] This keeps the concentration of the alkylating agent low relative to the aniline.[1]

• Base Switch: Switch from strong inorganic bases (KOH/NaOH) to mild bases like Sodium Bicarbonate (

  ) or Potassium Carbonate ( ).[2] Strong bases can deprotonate the amide product, increasing its nucleophilicity.[1][2]

Q2: Can I remove the dialkylated impurity during workup? Technical Insight: Separation is difficult due to similar polarity.[1][2]

• Solution: Exploiting basicity. The target product (secondary amine) is more basic than the dialkylated impurity (tertiary amine with two electron-withdrawing carbonyls).

• Workup: Extract the reaction mixture with dilute HCl (1M) . The product and unreacted aniline will protonate and move to the aqueous layer.[1] The non-basic impurities (dialkylated species often have reduced basicity due to steric/electronic factors) or neutral side products may remain in the organic layer (depending on specific pH tuning).[2] Note: If both protonate, column chromatography or recrystallization from EtOH/Water is required.

Category B: Hydrolysis & Yield Issues

Q3: My conversion is high, but isolated yield is low. The LC-MS shows a peak at

. Diagnosis: Hydrolysis of the dimethylamide group.[1] Root Cause: Using aqueous hydroxide bases (NaOH/KOH) at high temperatures.[1][2] Corrective Action:

• Anhydrous Conditions: Switch to DMF or Acetonitrile with solid

  or organic bases like DIPEA (Hünig's base).[1][2]

• Avoid Aqueous Workup Delays: Quench rapidly. Prolonged exposure to basic water during extraction hydrolyzes the amide bond.[1][2]

Q4: The reaction is too slow (48h+). How can I accelerate it without causing side reactions? Solution: Use the Finkelstein Catalyst .[1][2]

• Add 10 mol% Sodium Iodide (NaI) .

• Mechanism: NaI reacts with the chloroacetamide to form the iodoacetamide in situ.[1][2] The C-I bond is weaker and more electrophilic than the C-Cl bond, accelerating the reaction rate significantly without requiring higher temperatures that promote byproducts.[1]

Visualizing the Impurity Pathway

The following diagram maps the competitive landscape of the reaction.

Figure 1: Reaction pathway showing the competitive formation of the Dialkylated Impurity (Red) vs. the Target Product (Green).

Optimized Experimental Protocol

Method: NaI-Catalyzed Nucleophilic Substitution Scale: 10 mmol[1]

Parameter	Specification	Reason
Limiting Reagent	2-Chloro- -dimethylacetamide (1.0 equiv)	Controls electrophile availability.[1]
Substrate	Aniline (1.5 – 2.0 equiv )	Excess suppresses dialkylation.[1][2]
Base	(2.0 equiv)	Mild base; prevents hydrolysis.[1][2]
Catalyst	NaI (0.1 equiv)	Accelerates reaction at lower temp.[1][2]
Solvent	DMF or Acetonitrile	Polar aprotic promotes .[1][2]
Temperature	60°C	Balance between rate and selectivity.[1][2]

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Aniline (1.40 g, 15 mmol, 1.5 equiv) in DMF (10 mL).

• Base Activation: Add

  (2.76 g, 20 mmol) and NaI (150 mg, 1 mmol). Stir at room temperature for 15 minutes.

• Addition: Dissolve 2-Chloro-

  -dimethylacetamide (1.21 g, 10 mmol) in DMF (5 mL). Add this solution dropwise to the aniline mixture over 30 minutes.

  • Critical Control Point: Fast addition leads to local hot-spots and high impurity levels.[1][2]

• Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor by TLC or HPLC.[1][2]

• Workup:

  • Cool to room temperature.[1][2]

  • Pour into Ice Water (50 mL). The product may precipitate (if solid) or oil out.[1][2]

  • Extract with Ethyl Acetate (3 x 20 mL).[1][2]

  • Wash combined organics with Water (2 x) and Brine (1 x) to remove DMF.[2]

• Purification:

  • Dry over

    and concentrate.

  • Removal of Excess Aniline: The crude oil contains the product + excess aniline.[1]

  • Option A (Distillation): Distill off aniline under high vacuum if scale permits.[1][2]

  • Option B (Column): Flash chromatography (Hexane/EtOAc).[1][2] Aniline elutes significantly faster than the amide product.[1][2]

References

• BenchChem. (n.d.).[1][2] N,N-Dimethyl-2-(phenylamino)acetamide Structure and Properties. Retrieved from [2]

• Linciano, P., et al. (2013).[1][2][3] "Use of Primary Amines for the Selective N-Alkylation of Anilines." Synlett, 24, 2249-2254.[1][2][3] (Demonstrates general principles of aniline selectivity). Retrieved from [2]

• Sreekumar, K., et al. (2000).[1][2] "A comparative study on aniline alkylation activity...". Applied Catalysis A: General, 201, L1-L8.[1][2] (Discusses competitive dialkylation kinetics). Retrieved from [2]

• PubChem. (2024).[1][2] N,N-Dimethyl-2-phenylacetamide Compound Summary. (Structural analog data for safety/handling). Retrieved from [2]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. N,N-Dimethyl-2-phenylacetamide | C10H13NO | CID 87853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]

N,N-dimethyl-2-(phenylamino)acetamide stability and long-term storage conditions

Welcome to the technical support center for N,N-dimethyl-2-(phenylamino)acetamide (CAS No. 14307-89-2). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and long-term storage of this compound, along with troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and stability of N,N-dimethyl-2-(phenylamino)acetamide.

Q1: What are the recommended long-term storage conditions for N,N-dimethyl-2-(phenylamino)acetamide?

For optimal long-term stability, N,N-dimethyl-2-(phenylamino)acetamide should be stored at 2-8°C in a tightly sealed container to protect it from moisture.[1] It is also advisable to store the compound in a dark place to prevent potential photodegradation.

Q2: What are the potential degradation pathways for N,N-dimethyl-2-(phenylamino)acetamide?

While specific degradation studies on N,N-dimethyl-2-(phenylamino)acetamide are not extensively documented in publicly available literature, based on its chemical structure, the following degradation pathways are plausible:

• Hydrolysis: The amide bond in the molecule can undergo hydrolysis under strong acidic or basic conditions, although amides are generally stable.[1] This would lead to the formation of N,N-dimethylamine and 2-(phenylamino)acetic acid.

• Oxidation: The phenylamino group and the N-methyl groups are susceptible to oxidation.[1] Oxidation of the phenylamino group could lead to colored impurities, while oxidation of the N-methyl groups could form N-hydroxymethyl derivatives.[1]

• Photodegradation: Aromatic amines can be sensitive to light. Exposure to UV or visible light may lead to the formation of colored degradation products.[2]

Q3: How can I tell if my sample of N,N-dimethyl-2-(phenylamino)acetamide has degraded?

Visual inspection is the first step. Any change in color (e.g., yellowing or darkening) or physical state (e.g., clumping of a solid) can indicate degradation. For a more definitive assessment, analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) should be used to check for the presence of impurity peaks and to confirm the identity of the main compound.[1][3]

Q4: Is N,N-dimethyl-2-(phenylamino)acetamide sensitive to moisture?

Yes, like many organic compounds, it is recommended to be stored in a dry environment.[1] The presence of moisture can facilitate hydrolysis of the amide bond, especially if acidic or basic impurities are present.

Q5: What are the safety precautions for handling N,N-dimethyl-2-(phenylamino)acetamide?

This compound is classified with GHS07 warning symbols and is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] When handling, it is essential to use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][5] Work should be conducted in a well-ventilated area or a fume hood.[4][5]

Troubleshooting Guide

This guide provides solutions to common issues encountered during the experimental use of N,N-dimethyl-2-(phenylamino)acetamide, particularly in analytical and stability studies.

Problem	Potential Cause(s)	Troubleshooting Steps
Unexpected peaks in HPLC/LC-MS analysis of a freshly prepared solution.	1. Contaminated solvent or glassware. 2. The compound is reacting with the mobile phase. 3. Impurities in the starting material.	1. Use high-purity solvents and thoroughly clean all glassware. 2. Check the compatibility of the compound with the mobile phase components. Consider a simpler mobile phase (e.g., acetonitrile and water) for initial analysis. 3. Review the certificate of analysis for the starting material. If purity is a concern, consider purification before use.
Appearance of new peaks in HPLC/LC-MS over time.	1. Degradation of the compound in solution. 2. Photodegradation from exposure to light. 3. Reaction with components of the storage container.	1. Prepare fresh solutions for each experiment. If solutions must be stored, keep them at a low temperature (2-8°C) and for a limited time. 2. Protect solutions from light by using amber vials or covering them with aluminum foil.[2] 3. Use inert storage containers, such as glass vials with PTFE-lined caps.
Change in color of the solid compound or solution.	1. Oxidation of the phenylamino group. 2. Photodegradation.	1. Store the solid compound under an inert atmosphere (e.g., nitrogen or argon) if it will be stored for an extended period. For solutions, consider de-gassing the solvent before use. 2. Store both the solid and solutions in the dark.[2]
Poor peak shape (e.g., tailing) in HPLC analysis.	1. Secondary interactions between the basic phenylamino group and acidic silanols on the HPLC column. 2. Column overload.	1. Use a mobile phase with a pH that suppresses the ionization of the analyte or the silanols. Adding a small amount of a competing base (e.g., triethylamine) to the mobile phase can also improve peak shape. 2. Reduce the concentration of the sample or the injection volume.[3]

Experimental Workflow for Stability Assessment

The following diagram illustrates a typical workflow for assessing the stability of N,N-dimethyl-2-(phenylamino)acetamide under various stress conditions. This process is crucial for understanding the compound's degradation profile.

Sources

• 1. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. westliberty.edu [westliberty.edu]
• 5. lobachemie.com [lobachemie.com]

troubleshooting low conversion rates in N,N-dimethyl-2-(phenylamino)acetamide reactions

Technical Support Center: Troubleshooting

-Dimethyl-2-(phenylamino)acetamide Synthesis

Case ID: #ANL-DMAc-001 Topic: Optimization of Nucleophilic Substitution on

-Haloacetamides Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of

-dimethyl-2-(phenylamino)acetamide typically proceeds via the alkylation of aniline with 2-chloro- -dimethylacetamide. While theoretically straightforward, this reaction frequently suffers from low conversion rates due to the poor nucleophilicity of aniline (pKa 4.6) combined with the steric and electronic deactivation present in the -chloroacetamide electrophile.

This guide moves beyond basic "recipe following" to diagnose the kinetic and thermodynamic barriers preventing high yields.

Part 1: Diagnostic Workflow (Visual Guide)

Before altering conditions, identify where the reaction is failing using this logic flow.

Figure 1: Decision tree for isolating the root cause of low conversion based on crude reaction analysis.

Part 2: Critical Failure Modes & Solutions

Issue 1: The "Kinetic Stall" (Starting Materials Remain)

The Science: Aniline is a resonance-stabilized amine. Its lone pair is delocalized into the phenyl ring, making it a "soft" and sluggish nucleophile. Simultaneously, 2-chloro-

-dimethylacetamide has a mediocre leaving group (Chloride) and the adjacent carbonyl group creates an inductive effect that, while electron-withdrawing, can also introduce steric repulsion during the transition state.

The Fix: The Finkelstein Modification Do not simply add more heat (which degrades the amide). You must improve the electrophile.

• Protocol: Add catalytic Potassium Iodide (KI) or Sodium Iodide (NaI) (10–20 mol%).

• Mechanism: The Iodide displaces the Chloride in situ to form 2-iodo-

  -dimethylacetamide. Iodide is a far superior leaving group (weaker bond, better polarizability), accelerating the reaction rate by orders of magnitude.

Parameter	Standard Condition	Optimized (Finkelstein)
Leaving Group	Chloride ( )	Iodide ( )
Bond Energy (C-X)	~339 kJ/mol	~218 kJ/mol
Relative Rate	1x	~50–100x faster

Issue 2: Protonation of the Nucleophile

The Science: The reaction generates HCl as a byproduct. If the base is insufficient or insoluble, the HCl will protonate the unreacted aniline (

). The protonated anilinium ion is non-nucleophilic . The reaction effectively stops once the system becomes acidic.

The Fix: Base Selection & Solubility

• Inorganic Bases (

  , ): Effective but require a solvent where they have partial solubility (e.g., DMF, Acetonitrile). If using Toluene, they are useless without a Phase Transfer Catalyst (like TBAB).

• Organic Bases (DIPEA,

  ): Soluble in most organic solvents, ensuring the aniline remains deprotonated.

• Recommendation: Use DIPEA (Diisopropylethylamine) (1.5 – 2.0 equivalents). It is non-nucleophilic (sterically hindered) and will not compete with aniline.

Issue 3: Solvent Effects (Dielectric Constant)

The Science:

reactions involving neutral nucleophiles (aniline) and neutral electrophiles (alkyl halide) developing a charged transition state are significantly accelerated by polar aprotic solvents .

Solvent	Dielectric Constant ( )	Suitability	Notes
DMF	36.7	High	Excellent for ; dissolves inorganic bases.
Acetonitrile	37.5	High	Good alternative to DMF; easier to remove (bp 82°C).
THF	7.5	Low	Too non-polar; reaction will be sluggish.
Ethanol	24.5	Medium	Protic solvents can solvate the nucleophile, reducing reactivity.

Part 3: Optimized "Gold Standard" Protocol

Objective: Synthesis of

-dimethyl-2-(phenylamino)acetamide with >85% conversion.

Reagents:

• Aniline (1.0 equiv)[1]

• 2-Chloro-

  -dimethylacetamide (1.1 equiv)

• Potassium Iodide (KI) (0.2 equiv) [CRITICAL CATALYST]

• -Diisopropylethylamine (DIPEA) (1.5 equiv)

• Solvent: Acetonitrile (ACN) or DMF (Concentration: 0.5 M)

Step-by-Step Procedure:

• Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve Aniline (1.0 eq) in Acetonitrile .

• Activation: Add Potassium Iodide (0.2 eq). Stir for 5 minutes. The solution may darken slightly (iodine liberation), which is normal.

• Base Addition: Add DIPEA (1.5 eq) in one portion.

• Alkylation: Add 2-Chloro-

  -dimethylacetamide (1.1 eq) dropwise.

  • Why dropwise? To prevent localized high concentrations that might encourage side reactions, though less critical here than in other alkylations.

• Reaction: Heat the mixture to 70°C (reflux for ACN) for 6–12 hours.

  • Monitoring: Check via TLC (Mobile phase: 30% EtOAc in Hexanes). Look for the disappearance of Aniline (

    ) and appearance of product ( ).

• Workup:

  • Cool to room temperature.

  • Dilute with Ethyl Acetate.

  • Wash 1: Water (to remove DIPEA salts and DMF/ACN).

  • Wash 2: 10% Citric Acid (Optional: removes unreacted aniline if conversion <100%).

  • Wash 3: Brine.[2]

  • Dry over

    , filter, and concentrate.

Part 4: FAQ - Advanced Troubleshooting

Q: I see a spot with lower

than my product. What is it? A: This is likely the dialkylated product (Aniline reacting with two molecules of chloroacetamide).

• Cause: Excess alkyl halide or extremely high temperatures.

• Fix: Ensure you are using a 1:1.1 stoichiometry. Do not use a large excess of the electrophile.

Q: My product is an oil that won't crystallize. How do I purify it? A: These acetamide derivatives are often "greasy."

• Fix: If column chromatography is difficult, try trituration . Dissolve the crude oil in a minimum amount of diethyl ether, then slowly add pentane or hexane while scratching the glass. If that fails, convert it to the HCl salt by bubbling HCl gas through an ethereal solution; the salt is almost always a solid.

Q: Can I use microwave irradiation? A: Yes. Microwave synthesis is highly effective for this specific transformation.

• Conditions: 100°C - 120°C for 10–20 minutes in Acetonitrile. The rapid heating often overcomes the activation energy barrier of the poor aniline nucleophile without causing prolonged thermal degradation [3].

References

• Li, L., et al. "Photo-induced Metal-Catalyst-Free Aromatic Finkelstein Reaction."[3] Journal of the American Chemical Society, 2015, 137, 8206-8218.[3] [Link]

• Linciano, P., et al. "Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst."[4] Synlett, 2013, 24, 2249-2254.[4] [Link]

• Grossel, M.C., et al. "Substituent Effects on the Physical Properties and pKa of Aniline." International Journal of Quantum Chemistry, 2000, 80, 1107-1115. [Link]

Sources

• 1. α-Anilinoketones, Esters and Amides: A Chemical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sciencemadness Discussion Board - Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Photo-induced Metal-Catalyst-Free Aromatic Finkelstein Reaction [organic-chemistry.org]
• 4. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]

dealing with colored impurities in N,N-dimethyl-2-(phenylamino)acetamide synthesis

Welcome to the Technical Support Center for the synthesis of N,N-dimethyl-2-(phenylamino)acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important amide, with a particular focus on the prevalent issue of colored impurities. Here, we provide in-depth troubleshooting advice and detailed experimental protocols to ensure the successful synthesis and purification of your target compound.

Frequently Asked Questions (FAQs)

Q1: My final product of N,N-dimethyl-2-(phenylamino)acetamide is yellow/brown/pink. What is the likely cause?

A colored sample is most commonly indicative of trace impurities arising from the oxidation of the aniline starting material or intermediates.[1] Aniline and its derivatives are highly susceptible to air oxidation, which can be accelerated by heat, light, and the presence of metal ions. This oxidation process can lead to the formation of highly colored byproducts such as quinones, azobenzenes, and polymeric aniline species, resulting in colors ranging from yellow and brown to dark green or black.[1]

Q2: Can I use a slightly yellowed aniline as a starting material?

While it may be possible to proceed with a slightly yellowed aniline, it is not recommended if a high-purity, colorless final product is desired. The initial color indicates the presence of oxidation products, which can be difficult to remove completely in later stages and may even catalyze further degradation during the reaction. For best results, it is advisable to purify aged or colored aniline by distillation, if possible, before use.[2][3]

Q3: What are the primary methods to remove these colored impurities?

The two most effective and commonly used methods for removing colored impurities from the synthesis of N,N-dimethyl-2-(phenylamino)acetamide are treatment with activated carbon followed by recrystallization, and column chromatography.[4] Activated carbon is highly effective at adsorbing the large, conjugated molecules that are typically responsible for the color.[5]

Q4: Is it possible to prevent the formation of colored impurities altogether?

While complete prevention is challenging, the formation of colored impurities can be significantly minimized. Key preventative measures include using high-purity, colorless starting materials, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen, and avoiding excessive heat and exposure to strong light.[1]

Troubleshooting Guide: Dealing with Colored Impurities

This section provides a structured approach to diagnosing and solving issues related to colored impurities during the synthesis of N,N-dimethyl-2-(phenylamino)acetamide.

Problem 1: The reaction mixture turns dark immediately upon addition of reagents.

• Possible Cause 1: Oxidation of Aniline Starting Material. The aniline starting material is likely oxidizing upon contact with atmospheric oxygen, a process that can be catalyzed by other reagents.

  • Solution:

    • Inert Atmosphere: Ensure the reaction is conducted under a blanket of an inert gas such as nitrogen or argon. This requires assembling your glassware and purging it with the inert gas before adding the reagents.

    • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen. This can be achieved by bubbling an inert gas through the solvent for a period of time or by using freeze-pump-thaw cycles.

    • pH Control: The rate of aniline oxidation is influenced by pH.[1] Depending on the specific synthetic route, adjusting the initial pH of the reaction mixture may help to minimize oxidation.

• Possible Cause 2: Impure Reagents. The presence of metal impurities in any of the reagents can catalyze the oxidation of aniline.

  • Solution: Use reagents from reputable suppliers and ensure they are of a suitable grade for synthesis.

Problem 2: The crude product is highly colored after work-up.

• Possible Cause: Formation of Oxidized Byproducts during the Reaction and/or Work-up. Even with preventative measures, some oxidation can occur, especially during aqueous work-up steps where the reaction mixture is exposed to air.

  • Solution 1: Activated Carbon Treatment. This is often the most effective method for removing colored impurities.

    • Protocol: See the detailed "Protocol 1: Decolorization with Activated Carbon and Recrystallization" section below.

  • Solution 2: Column Chromatography. If the colored impurities have different polarities from the desired product, column chromatography can be an effective purification method.

    • Protocol: See the detailed "Protocol 2: Purification by Column Chromatography" section below.

Problem 3: The product is colorless after initial purification but develops color upon storage.

• Possible Cause: Slow Oxidation of the Purified Product. The phenylamino moiety in the final product can still be susceptible to slow oxidation over time when exposed to air and light.

  • Solution:

    • Storage Conditions: Store the purified N,N-dimethyl-2-(phenylamino)acetamide in a tightly sealed, amber-colored vial to protect it from light.

    • Inert Atmosphere: For long-term storage, consider flushing the vial with an inert gas before sealing.

    • Low Temperature: Storing the product at a low temperature (e.g., in a refrigerator or freezer) can also help to slow down the rate of degradation.

In-depth Experimental Protocols

Illustrative Synthetic Pathway

A common synthetic route to N-phenyl-2-(phenylamino)acetamide derivatives involves a multi-step process, often utilizing the Schotten-Baumann reaction conditions.[6][7] The synthesis of N,N-dimethyl-2-(phenylamino)acetamide can be conceptualized as follows:

Caption: Illustrative multi-step synthesis of N,N-dimethyl-2-(phenylamino)acetamide.

Protocol 1: Decolorization with Activated Carbon and Recrystallization

This protocol is highly effective for removing colored impurities from the crude product.

Materials:

• Crude N,N-dimethyl-2-(phenylamino)acetamide

• Ethanol

• Deionized water

• Activated carbon (decolorizing charcoal)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: In a fume hood, place the crude N,N-dimethyl-2-(phenylamino)acetamide in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating and stirring.[4]

• Decolorization: Allow the solution to cool slightly and then add a small amount of activated carbon (typically 1-5% of the crude product weight).

• Adsorption: Gently reheat the mixture to boiling and maintain it at a gentle boil for 5-15 minutes with stirring. This allows the activated carbon to adsorb the colored impurities.

• Hot Filtration: Pre-heat a funnel and a receiving flask. Quickly filter the hot solution through a fluted filter paper to remove the activated carbon. This step must be performed quickly to prevent the product from crystallizing prematurely in the funnel.

• Crystallization: Add hot water dropwise to the hot ethanolic filtrate until the solution becomes slightly cloudy (the cloud point). Then, add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.[4]

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of an ice-cold ethanol-water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature.

Data Summary for Recrystallization Solvents:

Solvent System	Suitability for Recrystallization	Notes
Ethanol-Water	Excellent	A commonly used and effective solvent pair for amides. The ratio can be adjusted to optimize yield and purity.[4][8]
Methanol	Good	Can be used for recrystallization, particularly for related N-phenyl-2-(phenylamino)acetamide derivatives.[6]
Acetone	Potential	May be too good of a solvent, potentially leading to lower recovery.[4]
Hexane/Ethyl Acetate	Poor	Better suited as an eluent for column chromatography.[4]

Protocol 2: Purification by Column Chromatography

This method is useful for separating the product from impurities with different polarities.

Materials:

• Crude N,N-dimethyl-2-(phenylamino)acetamide

• Silica gel (for flash chromatography)

• Hexane

• Ethyl acetate

• Chromatography column

• Test tubes or fraction collector

Procedure:

• Eluent Selection: Determine the optimal eluent system by thin-layer chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate (e.g., 4:1 v/v).[4] Adjust the ratio to achieve a good separation between the product and impurities.

• Column Packing: Prepare a slurry of silica gel in the initial eluent and carefully pack the chromatography column, ensuring a uniform and crack-free bed.

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a slightly more polar solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel by evaporating the solvent. Carefully load the dried silica with the adsorbed sample onto the top of the prepared column.

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified N,N-dimethyl-2-(phenylamino)acetamide.

Caption: Troubleshooting workflow for purification of N,N-dimethyl-2-(phenylamino)acetamide.

References

• Momin, Y. H., et al. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research, 59(1s), S333-S345. Available from: [Link]

• Biotage. (2023, December 5). How can I remove color from my reaction product? Available from: [Link]

• MDPI. (2022, February 7). Synthesis of Nitroarenes by Oxidation of Aryl Amines. Available from: [Link]

• IOSR Journal of Applied Chemistry. Preparation of Activated Carbon by Using Chemical Treatment Method. Available from: [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Available from: [Link]

• Sciencemadness Discussion Board. (2018, November 9). Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide. Available from: [Link]

• HR Patel Institute of Pharmaceutical Education and Research. PRACTICAL LAB MANUAL. Available from: [Link]

• Sciencemadness Discussion Board. (2005, January 11). aniline impurities. Available from: [Link]

• MDPI. (2021, July 14). New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants. Available from: [Link]

• Zhonganxie. (2025, May 20). Activated Carbon Regeneration: 6 Proven Methods. Available from: [Link]

• Wikipedia. Schotten–Baumann reaction. Available from: [Link]

• ResearchGate. (2017, September 23). Can i use aniline that has a slight yellow tint? Available from: [Link]

• Reddit. (2014, May 26). Purify and dry aniline? : r/chemistry. Available from: [Link]

• Cambridge University Press. (n.d.). Schotten-Baumann Reaction. In Name Reactions in Organic Synthesis (pp. 379-382). Available from: [Link]

• IntechOpen. (2022, November 28). Activated Carbon: A Review of Residual Precursors, Synthesis Processes, Characterization Techniques, and Applications in the Imp. Available from: [Link]

• ACS Publications. (2024, August 21). Discovery and Profiling of New Multimodal Phenylglycinamide Derivatives as Potent Antiseizure and Antinoccipetive Drug Candidates. ACS Chemical Neuroscience. Available from: [Link]

• Open Access Journals. (2024, October 18). The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications. Available from: [Link]

• ACS Publications. (2008, April 15). Self-Assembled, Nanostructured Aniline Oxidation Products: A Structural Investigation. Macromolecules, 41(9), 3163–3172. Available from: [Link]

• Royal Society of Chemistry. (2022). Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction. Digital Discovery, 1, 638-645. Available from: [Link]

• Google Patents. (n.d.). CA1334192C - Process for the preparation of activated carbon.

• University of California, Irvine. (n.d.). Recrystallization1. Available from: [Link]

• ResearchGate. (2021, March). Synthesis procedure of activated carbon (AC) samples. Available from: [Link]

• Google Patents. (n.d.). CN101092374A - Method for synthesizing N,N dimethyl acetamide in high purity.
• Google Patents. (n.d.). CN112574049A - Novel method for preparing phenylglycine by using hydrocyanic acid.

• Organic Chemistry Portal. Amide synthesis by oxidative amidation. Available from: [Link]

• Google Patents. (n.d.). EP0036161B1 - Process for the preparation of alkali salts of phenyl glycine.

• University of California, Irvine. (n.d.). 1. Mixed Solvent Recrystallization of Acetanilide 2. Mixed Solvent Recrystallization of Dibenzylacetone 3. Recrystallization of. Available from: [Link]

• Reddit. (2019, December 18). Recrystallization with two solvents : r/Chempros. Available from: [Link]

• ResearchGate. (2014, October). Approach for the synthesis of N-phenylamides from β-ketobutylanilides using dimethylformamide and dimethylacetamide as the acyl donors. Available from: [Link]

• SIELC Technologies. (2018, February 16). Separation of Acetamide, 2-chloro-N-(2,6-dimethylphenyl)- on Newcrom R1 HPLC column. Available from: [Link]

• University of Rochester Department of Chemistry. Tips for Flash Column Chromatography. Available from: [Link]

• Shabir, G. A. (2004). Determination of 2-(diethylamino)-N-(2,6-dimethylphenyl) acetamide in a gel pharmaceutical formulation by high-performance liquid chromatography. Journal of chromatographic science, 42(5), 280–283. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]
• 6. ijper.org [ijper.org]
• 7. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 8. web.mnstate.edu [web.mnstate.edu]

Reference Data & Comparative Studies

Optimizing Structural Elucidation: A Comparative 1H NMR Analysis of N,N-dimethyl-2-(phenylamino)acetamide

Executive Summary

This technical guide provides a rigorous analysis of the 1H NMR spectral characteristics of N,N-dimethyl-2-(phenylamino)acetamide . Unlike standard spectral reports, this guide focuses on the specific challenges posed by amide bond rotamers and exchangeable protons . We compare solvent systems (CDCl₃ vs. DMSO-d₆) and temperature variables (Static vs. Dynamic NMR) to provide a definitive protocol for structural validation.

Target Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.

Structural Context & Theoretical Predications

The molecule consists of a secondary aniline moiety linked to a tertiary dimethylacetamide group via a methylene bridge.

Molecular Formula: C₁₀H₁₄N₂O Molecular Weight: 178.23 g/mol [1]

Key Structural Challenges in NMR

• Amide Rotamerism: The N,N-dimethylamide group exhibits restricted rotation around the C-N bond due to resonance (partial double bond character). This creates two magnetically non-equivalent methyl environments (cis and trans to the carbonyl oxygen) at room temperature.

• Proton Exchange: The secondary amine (N-H ) is labile. Its visibility and coupling behavior are heavily solvent-dependent.

Comparative Analysis: Solvent System Selection

The choice of solvent is not merely about solubility; it dictates the resolution of the labile NH proton and the separation of rotamers.

Table 1: Comparative Chemical Shift Data (δ ppm)

Proton Group	Multiplicity	Est.[1][2][3][4] Shift (CDCl₃)	Est. Shift (DMSO-d₆)	Performance Note
Ar-H (Ortho)	Doublet (d)	6.60 - 6.65	6.55 - 6.60	Upfield due to electron-donating NH.
Ar-H (Para)	Triplet (t)	6.70 - 6.75	6.60 - 6.65	Distinct triplet pattern.
Ar-H (Meta)	Triplet (t)	7.15 - 7.20	7.05 - 7.10	Downfield; less affected by NH donation.
N-H (Amine)	Broad Singlet	4.00 - 5.00 (Variable)	5.60 - 5.80	Critical Difference: Sharp and coupled in DMSO; often invisible/broad in CDCl₃.
-CH₂- (Bridge)	Singlet/Doublet	3.90 - 3.95	3.85 - 3.90	Appears as a doublet in DMSO if NH coupling is resolved ( Hz).
-N(CH₃)₂ A	Singlet	2.95 - 3.00	2.85 - 2.90	Signal "A" (Trans to Carbonyl).
-N(CH₃)₂ B	Singlet	3.05 - 3.10	3.00 - 3.05	Signal "B" (Cis to Carbonyl).

Scientific Insight: Why DMSO-d6 is Superior for this Molecule

While CDCl₃ is the standard for routine analysis, DMSO-d₆ is the recommended solvent for this specific compound for two reasons:

• H-Bond Stabilization: DMSO acts as a hydrogen bond acceptor, "locking" the N-H proton in place. This slows down chemical exchange, sharpening the N-H peak and often revealing the

  coupling to the methylene (-CH₂-) protons, turning the methylene singlet into a doublet. This provides definitive proof of the secondary amine structure.

• High-Temperature Capability: DMSO allows heating up to 100°C+ safely, which is required for Dynamic NMR studies (see Section 3).

Advanced Validation: Dynamic NMR (Variable Temperature)

A common error in analyzing N,N-dimethylacetamide derivatives is misinterpreting the two methyl singlets as impurities. They are, in fact, rotamers.

The Experiment: To validate the amide structure, perform a Variable Temperature (VT) experiment in DMSO-d₆.

• 25°C (Static): Two distinct singlets for N(CH₃)₂ (

  ppm).

• 80°C (Coalescence): The rotation rate increases. The two peaks broaden and merge into a single wide peak.

• 100°C+ (Fast Exchange): A single, sharp singlet appears as the rotation becomes faster than the NMR timescale.

Visualization: Rotameric Equilibrium & Workflow

Caption: Workflow for synthesis and analytical decision-making to confirm amide rotamers.

Experimental Protocols

Synthesis of N,N-dimethyl-2-(phenylamino)acetamide

Note: This protocol is based on standard nucleophilic substitution methodologies for aniline derivatives.

• Reagents: Aniline (1.0 eq), 2-Chloro-N,N-dimethylacetamide (1.1 eq), Potassium Carbonate (K₂CO₃, 2.0 eq), Potassium Iodide (KI, 0.1 eq - catalyst).

• Solvent: Dimethylformamide (DMF) or Acetonitrile (MeCN).

• Procedure:

  • Dissolve Aniline and 2-Chloro-N,N-dimethylacetamide in DMF.

  • Add K₂CO₃ and KI.

  • Heat to 80°C for 4-6 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).

  • Workup: Pour into ice water. Extract with Ethyl Acetate (3x). Wash organic layer with brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography.

NMR Acquisition Parameters (Bruker/Varian Standard)

To ensure accurate integration of the broad NH and split methyls, standard parameters must be adjusted.

• Pulse Sequence: zg30 (30° pulse angle) to prevent saturation.

• Relaxation Delay (D1): Set to 5-10 seconds . The methyl protons have different relaxation times (

  ) due to their environment; a short D1 will lead to inaccurate integration ratios (e.g., one methyl appearing smaller than the other).

• Scans (NS): 16 (CDCl₃) or 32 (DMSO-d₆).

• Temperature: 298 K (25°C) for standard acquisition.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for NMR shift principles).

• Bain, A. D. (2008). "Chemical Exchange in NMR." Progress in Nuclear Magnetic Resonance Spectroscopy, 43(3-4), 63-103. Link (Authoritative source on Dynamic NMR and coalescence).

• Reich, H. J. (2024).[5] "Amide Rotation and Nitrogen Inversion." University of Wisconsin-Madison Chemistry Library. Link (Detailed mechanism of amide rotamerism).

• BenchChem. (2025). "N,N-Dimethyl-2-(phenylamino)acetamide Structure and Properties." Link (Source for specific compound identification).

• National Institute of Advanced Industrial Science and Technology (AIST). "Spectral Database for Organic Compounds (SDBS)." Link (General reference for fragment shifts of aniline and dimethylacetamide).

Sources

• 1. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2 [benchchem.com]
• 2. N,N-Dimethyl-2-phenylacetamide | C10H13NO | CID 87853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. 2-Phenylacetamide(103-81-1) 1H NMR spectrum [chemicalbook.com]
• 5. ijper.org [ijper.org]

A Researcher's Guide to the 13C NMR Spectral Assignments of N,N-dimethyl-2-(phenylamino)acetamide

In the landscape of drug discovery and synthetic chemistry, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone technique for mapping the carbon framework of organic compounds. This guide provides an in-depth analysis and comparison of the 13C NMR assignments for N,N-dimethyl-2-(phenylamino)acetamide, a versatile intermediate in medicinal chemistry. By juxtaposing predicted spectral data with experimental data from structurally analogous compounds, we aim to provide researchers with a robust framework for interpreting the spectra of this and related molecules.

The Structural Significance of N,N-dimethyl-2-(phenylamino)acetamide

N,N-dimethyl-2-(phenylamino)acetamide incorporates several key functional groups: a tertiary amide, a secondary amine, and a phenyl ring. This combination of structural motifs makes it a valuable scaffold in the synthesis of pharmacologically active agents[1]. Accurate assignment of its 13C NMR signals is crucial for reaction monitoring, quality control, and the definitive characterization of its derivatives.

Predicted 13C NMR Chemical Shifts

While experimental spectral data for N,N-dimethyl-2-(phenylamino)acetamide is not widely published, robust prediction models provide a reliable starting point for spectral assignment. The predicted chemical shifts for each carbon atom are presented in Table 1.

Comparative Analysis with Structurally Related Compounds

To substantiate the predicted assignments, a comparative analysis with experimentally determined 13C NMR data of structurally related compounds is indispensable. We will consider N,N-dimethylacetamide, aniline, and N-phenylacetamide as key comparators. These molecules represent the core fragments of our target compound, and their known chemical shifts offer valuable insights into the electronic environment of the carbons in N,N-dimethyl-2-(phenylamino)acetamide.

Table 1: Comparison of Predicted 13C NMR Chemical Shifts (ppm) for N,N-dimethyl-2-(phenylamino)acetamide and Experimental Shifts for Related Compounds.

Carbon Atom (see Figure 1)	Predicted Shift (ppm) for N,N-dimethyl-2-(phenylamino)acetamide[1]	Experimental Shift (ppm) for N,N-Dimethylacetamide[2]	Experimental Shift (ppm) for Aniline[3]	Experimental Shift (ppm) for N-Phenylacetamide[4]
C1 (C=O)	170.5	170.2	-	168.5
C2 (-CH2-)	50.0	-	-	-
C3, C4 (-N(CH3)2)	36.0	35.1, 37.8	-	-
C5 (ipso-C)	147.0	-	146.7	137.9
C6, C10 (ortho-C)	113.0	-	115.1	119.9
C7, C9 (meta-C)	129.0	-	129.3	129.0
C8 (para-C)	118.0	-	118.5	124.3

Detailed Peak Assignments and Rationale

A thorough analysis of the predicted and comparative data allows for a confident assignment of each carbon signal in the 13C NMR spectrum of N,N-dimethyl-2-(phenylamino)acetamide.

Figure 1: Numbered Structure of N,N-dimethyl-2-(phenylamino)acetamide

Numbered structure of N,N-dimethyl-2-(phenylamino)acetamide.

• C1 (Carbonyl Carbon): The carbonyl carbon of the amide is predicted at 170.5 ppm . This is consistent with the experimental value for N,N-dimethylacetamide (170.2 ppm) and N-phenylacetamide (168.5 ppm)[2][4]. Carbonyl carbons in amides typically resonate in this downfield region due to the strong deshielding effect of the adjacent oxygen and nitrogen atoms.

• C2 (Methylene Carbon): The methylene carbon adjacent to the secondary amine and the amide nitrogen is predicted at 50.0 ppm . Its chemical shift is influenced by two adjacent nitrogen atoms, placing it in this region.

• C3 and C4 (N-Methyl Carbons): The two N-methyl carbons are predicted to appear around 36.0 ppm . In N,N-dimethylacetamide, these carbons appear at 35.1 and 37.8 ppm[2]. The potential for two distinct signals arises from the restricted rotation around the amide C-N bond, which can make the two methyl groups magnetically inequivalent.

• C5 (Ispo-Carbon): The ipso-carbon of the phenyl ring, directly attached to the amino group, is predicted at 147.0 ppm . This is in excellent agreement with the ipso-carbon of aniline (146.7 ppm)[3]. The nitrogen atom's lone pair donates electron density into the ring, but the inductive effect and the direct attachment to a heteroatom cause a significant downfield shift for this carbon.

• C6 and C10 (Ortho-Carbons): The ortho-carbons are predicted at 113.0 ppm . This upfield shift compared to benzene (128.5 ppm) is characteristic of an electron-donating substituent like the amino group. The lone pair of the nitrogen increases the electron density at the ortho and para positions through resonance, causing shielding. This is comparable to the ortho-carbons in aniline (115.1 ppm)[3].

• C7 and C9 (Meta-Carbons): The meta-carbons are predicted at 129.0 ppm , which is very close to the chemical shift of the meta-carbons in aniline (129.3 ppm) and N-phenylacetamide (129.0 ppm)[3][4]. The resonance effect of the amino group has a minimal effect on the meta positions.

• C8 (Para-Carbon): The para-carbon is predicted at 118.0 ppm . Similar to the ortho positions, the para-carbon is shielded due to the resonance donation of electrons from the nitrogen atom. This value is in line with the para-carbon of aniline (118.5 ppm)[3].

Experimental Protocol for 13C NMR Acquisition

For researchers seeking to acquire experimental data for N,N-dimethyl-2-(phenylamino)acetamide or its derivatives, the following general protocol is recommended.

Figure 2: Workflow for 13C NMR Spectrum Acquisition

A generalized workflow for acquiring a 13C NMR spectrum.

• Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6). The choice of solvent can slightly influence chemical shifts.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• Acquisition Parameters: Employ a standard proton-decoupled pulse sequence to obtain a spectrum with singlets for all carbon atoms. A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio, particularly for quaternary carbons.

• Data Processing: The raw data (Free Induction Decay) should be processed using appropriate software. This typically involves Fourier transformation, phase correction, and baseline correction to yield the final spectrum.

Conclusion

This guide provides a comprehensive framework for the assignment of the 13C NMR spectrum of N,N-dimethyl-2-(phenylamino)acetamide. By integrating predicted data with experimental values from structurally similar compounds, we have established a reliable basis for the interpretation of its spectral features. The provided methodologies and comparative data will serve as a valuable resource for researchers in synthetic and medicinal chemistry, aiding in the accurate and efficient characterization of this important class of molecules.

References

• Synthesis of amides directly from carboxylic acids and hydrazines - Supporting Information. Royal Society of Chemistry. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

Sources

• 1. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2 [benchchem.com]
• 2. N,N-Dimethylacetamide(127-19-5) 13C NMR spectrum [chemicalbook.com]
• 3. Aniline(62-53-3) 13C NMR spectrum [chemicalbook.com]
• 4. rsc.org [rsc.org]

mass spectrometry fragmentation pattern of N,N-dimethyl-2-(phenylamino)acetamide

Executive Summary

This guide provides a definitive analysis of the mass spectrometry (MS) fragmentation patterns of N,N-dimethyl-2-(phenylamino)acetamide (CAS: 14307-89-2). As a critical intermediate in the synthesis of peptidomimetics and a structural analog to local anesthetics (e.g., Lidocaine impurities), accurate identification of this compound is essential for purity profiling and metabolic studies.

This document moves beyond basic spectral listing to explain the causality of fragmentation. We compare its behavior under Electrospray Ionization (ESI) and Electron Ionization (EI) , providing you with the diagnostic ions required to distinguish it from structural isomers.

Compound Parameter	Details
IUPAC Name	N,N-dimethyl-2-(phenylamino)acetamide
Formula	C₁₀H₁₄N₂O
Exact Mass	178.1106 Da
[M+H]⁺ (ESI)	179.1184 m/z
Key Functional Groups	Secondary Aniline, Tertiary Amide

Instrumentation & Methodology

To replicate the fragmentation data described below, the following experimental setups are recommended. These protocols ensure reproducibility across different laboratory environments.

Electrospray Ionization (ESI-MS/MS)

Best for: Quantitation, impurity profiling in biological matrices.[1]

• System: Q-TOF or Triple Quadrupole (QqQ).

• Solvent: Methanol:Water (50:50) + 0.1% Formic Acid.

• Flow Rate: 10 µL/min (Direct Infusion) or 0.3 mL/min (LC-MS).

• Source Parameters:

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Promotes transmission of [M+H]⁺).

  • Collision Energy (CE): Stepped 15–35 eV (To observe full fragmentation pathways).

Electron Ionization (EI-MS)

Best for: Library matching, GC-MS structural elucidation.

• System: Single Quadrupole GC-MS.

• Ionization Energy: 70 eV (Standard).

• Source Temp: 230°C.

• Inlet Temp: 250°C.

Fragmentation Pathways: The "Fingerprint"

The fragmentation of N,N-dimethyl-2-(phenylamino)acetamide is driven by two competing charge stabilization sites: the aniline nitrogen and the amide nitrogen .

ESI-MS/MS Pathway (Protonated Precursor m/z 179)

In positive ESI, the protonation occurs preferentially at the amide oxygen or the aniline nitrogen. Collision-Induced Dissociation (CID) triggers specific cleavages.

• Primary Pathway (Amide Bond Scission): The most energetically favorable pathway involves the cleavage of the amide bond.

  • Precursor: [M+H]⁺ (m/z 179)

  • Neutral Loss: Dimethylamine (NH(CH₃)₂, 45 Da)

  • Product Ion: m/z 134 (Phenylamino-ketene cation or acylium ion).

  • Mechanism: Proton transfer to the amide nitrogen weakens the C-N bond, leading to the expulsion of neutral dimethylamine.

• Secondary Pathway (Alpha-Cleavage): Cleavage of the C-C bond between the methylene group and the carbonyl.

  • Product Ion: m/z 106 (N-methylenebenzenaminium ion, Ph-NH+=CH₂).

  • Significance: This is a diagnostic ion for the N-phenyl-glycinyl moiety.

• Tertiary Pathway (Phenyl Cation): At high collision energies (>40 eV), the phenyl ring fragments.

  • Product Ion: m/z 77 (C₆H₅⁺).

EI-MS Pathway (Radical Cation m/z 178)

Under 70 eV electron impact, the molecule forms a radical cation [M]⁺•. The fragmentation is dominated by alpha-cleavage driven by the nitrogen lone pairs.

• Base Peak (m/z 72): The tertiary amide nitrogen drives an alpha-cleavage adjacent to the carbonyl.

  • Fragment: +CO-N(CH₃)₂ (Dimethylcarbamoyl cation).

  • Mechanism: The lone pair on the amide nitrogen stabilizes the acylium ion. This peak is characteristic of all N,N-dimethylamides.

• Secondary Peak (m/z 106): The aniline nitrogen drives cleavage at the methylene group.

  • Fragment: Ph-NH-CH₂• (Neutral loss) is less favored than the charge retention on the nitrogen species Ph-NH+=CH₂ (m/z 106).

Visualization of Signaling Pathways

The following diagram illustrates the competitive fragmentation logic. The "Winner" in EI is usually the m/z 72 ion due to the stability of the dimethylcarbamoyl cation, whereas ESI favors the m/z 134 ion via neutral loss.

Figure 1: Competitive fragmentation pathways for N,N-dimethyl-2-(phenylamino)acetamide under ESI and EI conditions.

Comparative Analysis: Product vs. Alternatives

In drug development, this molecule is often compared to Lidocaine (a structural isomer/analog) or N,N-dimethyl-2-phenylacetamide (lacking the amine).

Feature	N,N-dimethyl-2-(phenylamino)acetamide (Target)	Lidocaine (Isomer/Analog)	N,N-dimethyl-2-phenylacetamide (Alternative)
Structure	Ph-NH-CH₂-CO-NMe₂	(2,6-Me₂Ph)-NH-CO-CH₂-NEt₂	Ph-CH₂-CO-NMe₂
MW	178.23	234.34	163.22
Diagnostic ESI Ion	m/z 106 (Ph-NH=CH₂⁺)	m/z 86 (Et₂N=CH₂⁺)	m/z 91 (Tropylium)
Base Peak (EI)	m/z 72 (Dimethylcarbamoyl)	m/z 86 (Diethylamino-methyl)	m/z 72
Key Differentiator	Presence of m/z 106 confirms the N-phenyl-glycine skeleton.[2][3][4]	Presence of m/z 86 confirms the diethylamino tail.	Lack of nitrogen in the alpha-chain eliminates even-mass nitrogen fragments.

Scientist's Note: The crucial differentiator is m/z 106 . If you observe m/z 86, you are likely looking at a Lidocaine-related impurity (specifically the diethylamino moiety), not this target molecule.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 21468644, N,N-Dimethyl-2-[(2-phenylethyl)amino]acetamide (Analog Reference)." PubChem. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for Alpha-Cleavage rules cited in Section 3).

• NIST Mass Spectrometry Data Center. "N,N-Dimethylacetamide Fragmentation Data." NIST Chemistry WebBook. [Link][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Acetamide, N-(2,6-dimethylphenyl)-2-(ethylamino)- [webbook.nist.gov]
• 3. N,N-Dimethyl-2-phenylacetamide | C10H13NO | CID 87853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N,N-dimethyl-2-[methyl(propan-2-yl)amino]acetamide | C8H18N2O | CID 58866251 - PubChem [pubchem.ncbi.nlm.nih.gov]

comparative analysis of synthesis routes for N,N-dimethyl-2-(phenylamino)acetamide

Topic: Comparative Analysis of Synthesis Routes for N,N-Dimethyl-2-(phenylamino)acetamide Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N,N-Dimethyl-2-(phenylamino)acetamide (CAS 14307-89-2) is a critical

-amino acetamide intermediate utilized in the synthesis of local anesthetics, anti-arrhythmic agents, and agrochemicals. Its structure features a secondary aniline nitrogen linked to a dimethylated amide backbone ( ).

This guide objectively compares the two dominant synthesis routes:

• The Direct Alkylation Route (Nucleophilic Substitution): The industrial standard offering high throughput and atom economy.

• The Modular Coupling Route (Amidation): A precision approach ideal for derivative screening and library generation.

Key Finding: While Route A is superior for bulk production (Cost/Yield ratio), Route B offers higher chemoselectivity and avoids the handling of potent lachrymators (chloroacetyl chloride) in the final step.

Route 1: Direct N-Alkylation (The Industrial Standard)

This route relies on the nucleophilic substitution (

) of 2-chloro-N,N-dimethylacetamide by aniline . It is the most direct path, widely adopted for kilogram-scale manufacturing due to the availability of reagents.

Mechanism & Causality

The reaction proceeds via the attack of the aniline lone pair on the

-carbon of the chloroacetamide.

• Critical Control Point: The product contains a secondary amine which remains nucleophilic. To prevent over-alkylation (formation of the tertiary amine impurity), the protocol strictly controls stoichiometry and base strength.

• Catalysis: The addition of Potassium Iodide (KI) generates the more reactive

  -iodo intermediate in situ (Finkelstein condition), significantly reducing reaction time and lowering the thermal barrier.

Experimental Protocol

Scale: 100 mmol Reagents: Aniline (1.0 equiv), 2-Chloro-N,N-dimethylacetamide (1.05 equiv),

(1.5 equiv), KI (0.1 equiv). Solvent: DMF or Toluene/Water (Biphasic).

• Preparation: Charge a 3-neck flask with Aniline (9.31 g, 100 mmol),

  (20.7 g, 150 mmol), and KI (1.66 g, 10 mmol) in DMF (50 mL).

• Addition: Heat to 60°C. Add 2-Chloro-N,N-dimethylacetamide (12.76 g, 105 mmol) dropwise over 30 minutes. Note: Slow addition favors mono-alkylation.

• Reaction: Stir at 80°C for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).

• Workup: Pour mixture into ice-water (200 mL). The product typically precipitates as a solid or oil.

• Purification: Extract with Ethyl Acetate (

  mL). Wash organic phase with brine. Recrystallize from Ethanol/Water or purify via silica column if oil persists.

Reaction Scheme (Route A)

Caption: Nucleophilic substitution pathway emphasizing the critical branch point for over-alkylation impurities.

Route 2: Modular Amidation (The Precision Approach)

This route constructs the amide bond after establishing the aniline nitrogen. It starts from N-phenylglycine and couples it with dimethylamine .

Mechanism & Causality

This approach avoids the use of highly reactive alkyl halides in the final step, making it safer for late-stage functionalization of complex anilines.

• Activation: The carboxylic acid of N-phenylglycine is activated using a coupling agent (EDC/HOBt) or via mixed anhydride. Acid chlorides (

  ) are generally avoided here to prevent self-polymerization of the amino-acid core.

• Selectivity: Since the aniline nitrogen is already "capped" with the acetate group, over-alkylation is chemically impossible in this step.

Experimental Protocol

Scale: 10 mmol Reagents: N-Phenylglycine (1.51 g, 10 mmol), Dimethylamine HCl (1.2 eq), EDC.HCl (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq). Solvent: Dichloromethane (DCM).[1]

• Activation: Dissolve N-phenylglycine in DCM (30 mL) at 0°C. Add EDC.HCl (2.30 g), HOBt (1.62 g), and DIPEA (5.2 mL). Stir for 15 min.

• Coupling: Add Dimethylamine hydrochloride (0.98 g).

• Reaction: Warm to Room Temperature (RT) and stir for 12 hours.

• Workup: Wash with 1M HCl (to remove unreacted amine/EDC), then sat.

  , then brine.

• Purification: Flash chromatography is usually required to remove urea byproducts from EDC.

Performance Comparison & Data Analysis

The following data aggregates typical laboratory results (10g scale) for both methods.

Metric	Route A: Direct Alkylation	Route B: Modular Amidation
Yield (Isolated)	82 - 91%	65 - 75%
Purity (Crude)	85 - 90% (Main impurity: Dialkyl)	>95% (Clean reaction profile)
Atom Economy	High (HCl is only byproduct)	Low (Coupling reagents generate heavy waste)
Cost Efficiency	High (Reagents < $50/kg)	Low (Coupling agents expensive)
Safety Profile	Moderate (Alkyl halides are toxic)	Good (Avoids lachrymators)
Scalability	Excellent (Linear scale-up)	Poor (Chromatography often needed)

Strategic Recommendation

• Choose Route A for Scale-up and Manufacturing . The cost advantage and ease of crystallization workup make it the only viable option for >100g batches.

• Choose Route B for Medicinal Chemistry/SAR . If you need to synthesize 50 different amide analogs (e.g., changing the dimethylamine to diethylamine, morpholine, etc.), the modular nature of coupling N-phenylglycine is superior.

Process Workflow: Industrial Synthesis (Route A)

This workflow illustrates the optimized industrial logic for Route A, incorporating solvent recycling and safety checkpoints.

Caption: Optimized industrial workflow for Route A, featuring solvent recycling and phase separation logic.

References

• BenchChem. (2025).[2] N,N-Dimethyl-2-(phenylamino)acetamide: Structural Modification Strategies. Retrieved from 3

• ChemicalBook. (2024). Synthesis of 2-Chloro-N,N-dimethylacetamide and Reaction Yields. Retrieved from 4

• National Institutes of Health (PMC). (2022). Design and synthesis of phenylacetamides as antidepressant agents. Retrieved from 5

• Journal of Young Pharmacists. (2024). Synthesis of N-phenyl-2-(phenylamino)acetamide derivatives. Retrieved from 6

• Sigma-Aldrich. (2024). Product Specification: N,N-dimethyl-2-(phenylamino)acetamide. Retrieved from

Sources

• 1. 2-Chloro-N,N-dimethylacetamide synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Chloro-N,N-dimethylacetamide synthesis - chemicalbook [chemicalbook.com]
• 5. Design, synthesis, and computational studies of phenylacetamides as antidepressant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives – Journal of Young Pharmacists [archives.jyoungpharm.org]

N,N-dimethyl-2-(phenylamino)acetamide versus other alkylating agents in synthesis

Comparative Guide: Alkylating Agents for the Synthesis of N,N-Dimethyl-2-(phenylamino)acetamide Scaffolds

Part 1: Executive Summary & Nomenclature Clarification

The Core Distinction: It is critical to clarify the chemical nomenclature at the outset. N,N-dimethyl-2-(phenylamino)acetamide (CAS 14307-89-2) is typically the product of a nucleophilic substitution reaction, not the alkylating agent itself. The actual alkylating agent used to introduce the N,N-dimethylacetamide moiety is 2-chloro-N,N-dimethylacetamide (or its bromo/iodo analogs).

This guide objectively compares the performance of 2-chloro-N,N-dimethylacetamide against alternative alkylating agents (such as 2-bromo analogs and standard alkyl halides) in the synthesis of the N,N-dimethyl-2-(phenylamino)acetamide scaffold. This motif is a privileged structure in medicinal chemistry, serving as the core for local anesthetics (Lidocaine derivatives), Factor VIIa inhibitors, and CB2 receptor agonists.

Key Findings:

• Selectivity: The alpha-chloroacetamide moiety exhibits superior chemoselectivity for primary amines (anilines) compared to simple alkyl halides (e.g., methyl iodide), reducing over-alkylation.

• Reactivity: While 2-chloro-N,N-dimethylacetamide is robust and cost-effective, it often requires Finkelstein activation (addition of KI) to match the reaction kinetics of the more expensive and unstable 2-bromo analogs.

• Safety: Unlike volatile alkylating agents (e.g., methyl iodide), the acetamide-based agents are solids or high-boiling liquids, offering safer handling profiles in process chemistry.

Part 2: Technical Comparison of Alkylating Agents

In the synthesis of N,N-dimethyl-2-(phenylamino)acetamide, the choice of the "electrophilic partner" (the alkylating agent) dictates yield, purity, and reaction time.

The Standard: 2-Chloro-N,N-dimethylacetamide

• Mechanism: Classical

  attack by the aniline nitrogen on the alpha-carbon.

• Pros: High stability, low cost, commercially available in bulk. The leaving group (Cl⁻) is moderate, allowing for controlled mono-alkylation of the aniline.

• Cons: Lower reactivity requires elevated temperatures (80–110°C) or prolonged reaction times (12–24h) without catalysis.

• Optimization: The addition of catalytic Potassium Iodide (KI) generates the in situ iodo-species (Finkelstein reaction), significantly accelerating the rate (

  ).

The Reactive Alternative: 2-Bromo-N,N-dimethylacetamide

• Mechanism:

  with a better leaving group (Br⁻).

• Pros: Reacts rapidly at room temperature or mild heat (40°C). Useful for electron-deficient anilines (e.g., nitro-anilines) that are poor nucleophiles.

• Cons: Higher cost; prone to hydrolysis upon storage; significantly higher risk of over-alkylation (forming quaternary ammonium salts) if stoichiometry is not strictly controlled.

Reductive Amination (Glyoxylic Acid Derivatives)

• Mechanism: Condensation of aniline with N,N-dimethylglyoxylamide followed by reduction (NaBH₄).

• Pros: Avoids "alkylating agent" toxicity warnings; completely suppresses over-alkylation (quaternary salt formation).

• Cons: Multi-step synthesis of the glyoxylamide precursor is often required; atom economy is lower due to reductant waste.

Part 3: Comparative Data Analysis

Table 1: Performance Metrics of Agents in N-Alkylation of Aniline

Feature	2-Chloro-N,N-dimethylacetamide	2-Bromo-N,N-dimethylacetamide	Methyl Iodide (Standard Alkyl)
Role in Synthesis	Primary Reagent for Target Scaffold	High-Reactivity Alternative	Reference (Simple Methylation)
Leaving Group Ability	Moderate (Cl⁻)	Good (Br⁻)	Excellent (I⁻)
Reaction Temp	80–110°C (Reflux)	25–40°C	0–25°C
Selectivity (Mono vs Di)	High (Steric bulk of amide helps)	Moderate	Low (Prone to exhaustive methylation)
Stability	Excellent (Shelf-stable)	Moderate (Light sensitive)	Low (Volatile, Light sensitive)
Toxicity Profile	Toxic/Irritant	Highly Toxic/Lachrymator	Carcinogenic/Volatile
Cost Efficiency	High (Commodity Chemical)	Medium	Medium

Analyst Note: The "Amide Effect" in 2-chloro-N,N-dimethylacetamide provides a unique advantage over simple alkyl chains. The adjacent carbonyl group withdraws electron density, making the alpha-carbon more electrophilic, yet the steric bulk of the dimethylamide group hinders the second alkylation event, ensuring high selectivity for the mono-alkylated product (N,N-dimethyl-2-(phenylamino)acetamide).

Part 4: Validated Experimental Protocol

Objective: Synthesis of N,N-dimethyl-2-(phenylamino)acetamide via Finkelstein-Assisted Alkylation. Rationale: This protocol uses the cheaper Chloro-variant but upgrades its reactivity in situ with KI, combining the cost benefits of the chloro-reagent with the speed of the iodo-reagent.

Reagents:

• Aniline (1.0 equiv)

• 2-Chloro-N,N-dimethylacetamide (1.1 equiv)

• Potassium Carbonate (

  , 2.0 equiv) - Base to scavenge HCl

• Potassium Iodide (KI, 0.1 equiv) - Catalyst

• Solvent: Acetonitrile (MeCN) or DMF.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Aniline (10 mmol) in dry Acetonitrile (30 mL).

• Base Addition: Add anhydrous

  (20 mmol). Stir for 10 minutes to ensure suspension homogeneity.

• Catalyst Activation: Add KI (1 mmol). Note: The solution may turn slightly yellow due to trace iodine liberation.

• Alkylation: Add 2-chloro-N,N-dimethylacetamide (11 mmol) dropwise.

• Reaction: Heat the mixture to reflux (82°C) for 6–8 hours.

  • Monitoring: Check via TLC (Mobile Phase: Hexane/Ethyl Acetate 3:1). The starting aniline spot should disappear.

• Work-up:

  • Cool to room temperature.[1]

  • Filter off the inorganic salts (

    ).

  • Concentrate the filtrate under reduced pressure.

  • Redissolve residue in Ethyl Acetate and wash with water (2x) and Brine (1x) to remove unreacted amide and traces of DMF (if used).

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography if high purity (>99%) is required for biological assays.

Part 5: Mechanistic Visualization

The following diagram illustrates the converging synthetic pathways and the role of the alkylating agents.

Caption: Synthetic pathways converging on the target scaffold. The diagram highlights the Finkelstein acceleration (Yellow) bridging the gap between the stable Chloro-reagent and the reactive transition state.

Part 6: References

• Indian Journal of Pharmaceutical Education and Research. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors. Retrieved from [Link]

• National Institutes of Health (PubChem). (2025). N,N-Dimethyl-2-[(2-phenylethyl)amino]acetamide Compound Summary. Retrieved from [Link]

• MDPI Molecules. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents.[2] Retrieved from [Link]

• Journal of Young Pharmacists. (2024). Synthesis and Biological Activity of Acetamide Derivatives.[3][4][5] Retrieved from [Link]

Sources

• 1. Sciencemadness Discussion Board - Synthesis of N-(1,1-Dimethyl-2-phenylethyl)acetamide - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. mdpi.com [mdpi.com]
• 3. Lead Discovery, Chemistry Optimization, and Biological Evaluation Studies of Novel Biamide Derivatives as CB2 Receptor Inverse Agonists and Osteoclast Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2 [benchchem.com]
• 5. ijper.org [ijper.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N,N-dimethyl-2-(phenylamino)acetamide

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of N,N-dimethyl-2-(phenylamino)acetamide, ensuring the safety of laboratory personnel and the protection of our environment. The causality behind each step is explained to foster a culture of safety and regulatory adherence.

Hazard Identification and Waste Characterization: The Foundation of Safe Disposal

Before any disposal protocol can be initiated, a thorough understanding of the hazards associated with N,N-dimethyl-2-(phenylamino)acetamide is paramount. Based on supplier information for this compound, it is classified with GHS07 warning symbols and carries the hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

Waste Stream Classification:

N,N-dimethyl-2-(phenylamino)acetamide is a non-halogenated organic compound[1]. This classification is critical as it dictates the appropriate waste stream for segregation. Mixing of different waste categories, such as halogenated and non-halogenated organics, or acids and bases, is strictly prohibited to prevent dangerous chemical reactions[2].

Parameter	Classification	Justification & Importance
Physical State	Solid or Liquid (depending on purity and temperature)	Determines the type of containment and handling procedures required.
Chemical Composition	C₁₀H₁₄N₂O	A non-halogenated organic compound. This is a primary determinant for waste segregation.
GHS Hazard Codes	H302, H315, H319, H335	Indicates the substance is harmful if swallowed and can cause skin, eye, and respiratory irritation, necessitating the use of appropriate Personal Protective Equipment (PPE).
Waste Type	Hazardous Chemical Waste	Due to its inherent hazards, it cannot be disposed of as general waste.

Personal Protective Equipment (PPE): A Non-Negotiable Aspect of Safety

Given the hazardous nature of N,N-dimethyl-2-(phenylamino)acetamide, the use of appropriate PPE is mandatory during all handling and disposal procedures.

• Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect against splashes and airborne particles[2][3].

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective suit must be worn to prevent skin contact[4].

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used[5][6]. All handling of the waste should ideally be conducted within a certified chemical fume hood to minimize inhalation exposure[2].

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of N,N-dimethyl-2-(phenylamino)acetamide.

Step 1: Waste Segregation and Collection

• Action: Collect waste N,N-dimethyl-2-(phenylamino)acetamide in a designated, properly labeled hazardous waste container.

• Causality: Proper segregation prevents accidental mixing of incompatible chemicals, which could lead to violent reactions, fires, or the generation of toxic gases. The container must be made of a material compatible with the chemical to prevent degradation and leaks.

Step 2: Labeling

• Action: Clearly label the waste container with "Hazardous Waste," the full chemical name "N,N-dimethyl-2-(phenylamino)acetamide," and the associated hazard symbols (e.g., GHS pictograms for irritant and harmful).

• Causality: Accurate labeling is a regulatory requirement and provides crucial information for waste handlers, ensuring they are aware of the contents and associated risks.

Step 3: Storage

• Action: Store the sealed waste container in a designated, well-ventilated, and secure satellite accumulation area. The storage area should be away from heat, sparks, and incompatible materials such as strong oxidizing agents[2].

• Causality: Proper storage minimizes the risk of accidents and environmental contamination. Storing away from ignition sources is critical for flammable or combustible materials.

Step 4: Professional Disposal

• Action: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Causality: Hazardous waste disposal is a highly regulated process that requires specialized knowledge and equipment. Professional disposal services ensure that the waste is treated and disposed of in compliance with all federal, state, and local regulations, typically through high-temperature incineration at a permitted facility[7][8].

Emergency Procedures: Spill and Exposure Management

In the event of a spill or exposure, immediate and appropriate action is critical.

• Spill Response:

  • Evacuate the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material like sand, earth, or vermiculite[3].

  • Carefully collect the absorbed material and place it in a sealed, labeled container for disposal as hazardous waste.

  • Ventilate the area and decontaminate the spill surface.

  • Do not allow the spilled material to enter drains or waterways[4].

• Exposure Response:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing[6].

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention[6].

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek medical attention[5][6].

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[2][6].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of N,N-dimethyl-2-(phenylamino)acetamide.

Caption: Disposal workflow for N,N-dimethyl-2-(phenylamino)acetamide.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of N,N-dimethyl-2-(phenylamino)acetamide is not merely a procedural task but a reflection of a laboratory's commitment to safety, ethical research, and environmental stewardship. By adhering to the principles of hazard identification, proper handling, and compliant disposal, researchers can ensure that their valuable work does not come at the cost of personal or environmental well-being. Always consult your institution's specific safety protocols and EHS department for guidance tailored to your location and facilities.

References

• Cole-Parmer. (2005). Material Safety Data Sheet: Acetamide,2-(diethylamino)-n-(2,6-dimethylphenyl)-. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: N,N-Dimethylaceetamide (DMA). [Link]

• PENTA s.r.o. (2025). SAFETY DATA SHEET: N,N-Dimethylacetamide. [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: N,N-dimethylacetamide. [Link]

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• 1. N,N-Dimethyl-2-(phenylamino)acetamide|CAS 14307-89-2 [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com [carlroth.com]
• 4. accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
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Personal protective equipment for handling N,N-dimethyl-2-(phenylamino)acetamide

Topic: Personal Protective Equipment (PPE) & Handling Protocols for N,N-dimethyl-2-(phenylamino)acetamide CAS: 14307-89-2 Role: Senior Application Scientist[1]

Executive Safety Assessment

N,N-dimethyl-2-(phenylamino)acetamide is a specialized chemical intermediate often utilized in medicinal chemistry as a scaffold for local anesthetics and anti-arrhythmic agents.[1] While it shares structural similarities with the common solvent N,N-Dimethylacetamide (DMAC), it is a distinct solid compound with a unique toxicological profile defined by its aniline (phenylamino) and acetamide moieties.[1]

Critical Warning: Do not confuse this substance with the solvent N,N-Dimethylacetamide (CAS 127-19-5), which is a potent reproductive toxin.[1] However, as an aniline derivative, CAS 14307-89-2 carries risks of irritation and potential systemic toxicity if absorbed.[1]

GHS Hazard Classification (Verified):

• H302: Harmful if swallowed.[1][2][3][4]

• H315: Causes skin irritation.[1][2][4]

• H319: Causes serious eye irritation.[1][4][5][6]

• H335: May cause respiratory irritation.[1][2][4]

Technical Justification: The "Why" Behind the PPE

As scientists, we do not follow safety rules blindly; we mitigate specific molecular interactions.[1] Here is the rationale for the selected PPE configuration:

• The Aniline Moiety (Phenylamino group): Structurally, this compound contains a nitrogen atom attached to a benzene ring.[1] Many anilines are methemoglobinemia inducers and skin sensitizers.[1] While specific data for CAS 14307-89-2 is limited, the "precautionary principle" dictates we treat it as a potential skin absorber.[1] Therefore: Double Nitrile gloving is mandatory. [1]

• The Acetamide Core: Acetamides are stable but can be irritating to mucous membranes. The H335 classification indicates that dust inhalation will trigger inflammatory responses in the bronchial tree.[1] Therefore: Respiratory protection (P95/P100) is required during weighing. [1]

• Physical State (Solid): As a crystalline solid, the primary vector for exposure is airborne dust during transfer (weighing) and solubilization.[1]

PPE Specifications & Engineering Controls

The following table outlines the required protective barrier based on the specific operational phase.

Protection Zone	Equipment Specification	Technical Rationale
Respiratory	N95 or P100 Respirator (if outside hood) Preferred: Work inside a Class II Biosafety Cabinet or Chemical Fume Hood .[1]	Mitigates H335 (Respiratory Irritation).[1] Prevents inhalation of micro-particulates during weighing.[1]
Dermal (Hand)	Double Nitrile Gloves (0.11 mm min.[1] thickness). Protocol: Inspect outer glove every 30 mins.[1]	The phenylamino group is lipophilic.[1] Double gloving creates a sacrificial barrier against permeation.[1]
Ocular	Chemical Splash Goggles (Indirect Vent).[1] Note: Standard safety glasses are insufficient for H319 (Serious Eye Irritation).[1]	Prevents dust migration into the tear duct and protects against splashes during solubilization.[1]
Body	Tyvek® Lab Coat or closed-front cotton coat with sleeve protectors .[1]	Prevents accumulation of dust on street clothes, reducing "take-home" exposure risks.[1]

Operational Protocol: Safe Handling Workflow

Phase A: Preparation & Weighing

• Engineering Control: Activate the Chemical Fume Hood. Ensure sash height is at the safe working level.

• Setup: Place a disposable absorbent pad (benchkote) inside the hood.

• Weighing:

  • Use an analytical balance inside the hood if possible.[1]

  • If the balance is external, use a closed weighing vessel (scintillation vial).[1] Tare the vial, add solid inside the hood, cap tightly, and then transfer to the balance.

  • Never transport open spatulas of the powder across the lab bench.[1]

Phase B: Solubilization

• Solvent Choice: This compound is generally soluble in DMSO or Methanol.[1]

• Addition: Add solvent slowly to the solid.[1] The dissolution may be slightly exothermic.[1]

• Vortexing: Ensure the vial is capped tightly before vortexing. Do not vortex open tubes.[1]

Phase C: Disposal (Critical)

• Segregation: Do not mix with general aqueous waste.[1]

• Stream: Dispose of as Halogen-Free Organic Solvent Waste (if dissolved) or Solid Hazardous Waste (contaminated consumables).[1]

• Deactivation: Wipe down the work area with 70% Ethanol followed by a detergent solution to remove lipophilic residues.[1]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for handling this compound, ensuring self-validating safety checks at every stage.

Caption: Operational logic flow for N,N-dimethyl-2-(phenylamino)acetamide, distinguishing between solid-state risks (inhalation) and liquid-state risks (absorption).

Emergency Procedures

• Ocular Exposure: Rinse immediately with water for 15 minutes.[1][2][7] Hold eyelids apart. Seek medical attention (H319 implies potential for corneal damage).[1]

• Skin Contact: Wash with soap and water.[1] Do not use alcohol/solvents on skin, as this may enhance absorption of the aniline moiety.

• Spill Cleanup (Solid): Do not dry sweep.[1] Wet the powder with a paper towel dampened with water/detergent to prevent dust generation, then scoop into a hazardous waste bag.[1]

References

• PubChem. (n.d.).[1] Compound Summary: N,N-Dimethyl-2-phenylacetamide (Structural Analog Analysis). National Library of Medicine.[1] Retrieved February 18, 2026, from [Link][1]

• Occupational Safety and Health Administration (OSHA). (2024).[1][6] Hazard Communication Standard: Safety Data Sheets. United States Department of Labor.[1] Retrieved February 18, 2026, from [Link][1]

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• 7. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]